(R)-(-)-2-Decanol

• CAS: 33758-15-5

Core Science & Biosynthesis

Physical Properties and Applications of (R)-(-)-2-Decanol: A Technical Guide

Executive Summary

(R)-(-)-2-Decanol (CAS: 33758-15-5) is a high-value chiral secondary alcohol utilized primarily as a stereochemical building block in the synthesis of pharmaceuticals, agrochemicals, and ferroelectric liquid crystals. Its utility stems from its ability to induce chirality in achiral hosts and serve as a precursor for enantiopure esters and ethers. This guide provides a definitive physicochemical profile, thermodynamic data, and a validated protocol for its isolation via enzymatic kinetic resolution, tailored for researchers in organic synthesis and materials science.

Part 1: Molecular Identity & Stereochemistry

(R)-(-)-2-Decanol is the levorotatory enantiomer of 2-decanol. It is characterized by a hydroxyl group at the C2 position of a ten-carbon saturated chain, with the stereocenter configured such that the priority groups follow a clockwise path when the lowest priority group is oriented away (R-configuration), yet it rotates plane-polarized light in the counter-clockwise direction (-).

Table 1: Chemical Identity

Parameter	Detail
IUPAC Name	(2R)-Decan-2-ol
Common Name	(R)-(-)-2-Decanol; (R)-Methyl octyl carbinol
CAS Number (R-isomer)	33758-15-5
CAS Number (Racemic)	1120-06-5
Molecular Formula	C₁₀H₂₂O
Molecular Weight	158.28 g/mol
SMILES	CCCCCCCCO
InChI Key	ACUZDYFTRHEKOS-SNVBAGLBSA-N

Visualization 1: Stereochemical Configuration

The following diagram illustrates the stereochemical orientation of (R)-(-)-2-Decanol.

Caption: Stereochemical priority assignment around the C2 chiral center of (R)-(-)-2-Decanol according to Cahn-Ingold-Prelog (CIP) rules.

Part 2: Physicochemical Profile

The physical properties of (R)-(-)-2-Decanol are critical for process design, particularly in distillation and biphasic reaction systems. Note that while enantiomers share identical boiling and melting points with their racemate in an achiral environment, their optical properties differ.

Table 2: Physical & Thermodynamic Properties

Property	Value	Conditions / Notes
Physical State	Viscous Liquid	Clear, colorless at 25°C
Boiling Point	211 °C	@ 760 mmHg (Lit.) [1]
Melting Point	-6 to -4 °C	(Lit.) [2]
Density	0.827 g/mL	@ 25 °C [1]
Refractive Index	ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> 1.4340	@ 20 °C [3]
Flash Point	85 °C (185 °F)	Closed Cup [2]
Vapor Pressure	~0.04 mmHg	@ 25 °C (Est.)
Viscosity (Dynamic)	~10.2 mPa·s (cP)	@ 20 °C (Based on racemic data) [4]
Solubility (Water)	Insoluble	< 0.1 g/L
Solubility (Organic)	Miscible	Ethanol, Ether, Chloroform, Hexane

Optical Properties

The specific rotation is the defining purity metric for this compound.

• Specific Rotation

  : -8.0° (c = 1.0, Chloroform) [1]

• Optical Purity : Commercial grades typically offer >97% enantiomeric excess (ee), determined via Chiral HPLC or GC.

Part 3: Applications in Research & Industry[5]

Asymmetric Synthesis & Drug Development

(R)-2-Decanol serves as a chiral auxiliary and starting material. In drug development, it is used to introduce chirality into lipophilic side chains of pharmaceutical candidates. Its long alkyl chain enhances the permeability of derived esters across lipid bilayers, a property exploited in prodrug design.

Ferroelectric Liquid Crystals (FLCs)

The compound is a key chiral dopant. When added to achiral smectic liquid crystal hosts, (R)-2-Decanol (and its derivatives) induces a spontaneous polarization, creating ferroelectric phases essential for fast-switching display technologies. The length of the decyl chain is optimal for stabilizing the smectic C* phase.

Part 4: Experimental Protocol

Enzymatic Kinetic Resolution of Racemic 2-Decanol

Obtaining high-purity (R)-(-)-2-Decanol often involves the kinetic resolution of the racemic mixture using lipases.[1] Candida antarctica Lipase B (CALB) displays high enantioselectivity for secondary alcohols, typically following Kazlauskas' rule where the (R)-enantiomer is preferentially acylated.

Objective: Isolate (R)-2-Decanol via stereoselective acetylation followed by hydrolysis.

Reagents:

• Racemic 2-Decanol (CAS 1120-06-5)

• Vinyl Acetate (Acyl donor)[2]

• Immobilized Lipase B from Candida antarctica (e.g., Novozym 435)

• n-Hexane (Solvent)[3][2]

Workflow Diagram:

Caption: Workflow for the lipase-catalyzed kinetic resolution to produce (R)-(-)-2-Decanol.

Step-by-Step Methodology:

• Reaction Setup : Dissolve racemic 2-decanol (10 mmol) in anhydrous n-hexane (50 mL). Add vinyl acetate (30 mmol, 3 eq) and Novozym 435 (20 mg/mmol substrate).

• Incubation : Shake the mixture at 30°C and 200 rpm for 24 hours. The lipase preferentially acetylates the (R)-enantiomer [5].

• Filtration : Remove the immobilized enzyme by filtration. Wash the beads with hexane.

• Separation : Concentrate the filtrate under reduced pressure. Separate the resulting (R)-2-decyl acetate from the unreacted (S)-2-decanol using silica gel flash chromatography (Eluent: Hexane/Ethyl Acetate 9:1).

• Hydrolysis (Deprotection) : Dissolve the isolated (R)-2-decyl acetate in Methanol. Add KOH (2 eq) and stir at room temperature for 2 hours to cleave the ester.

• Workup : Neutralize with dilute HCl, extract with diethyl ether, dry over MgSO₄, and concentrate to yield pure (R)-(-)-2-Decanol.

• Validation : Confirm stereochemistry via polarimetry (

  ).

References

• Sigma-Aldrich. (R)-(-)-2-Decanol Product Specification. Merck KGaA. Link

• PubChem. 2-Decanol Compound Summary (CID 14254). National Center for Biotechnology Information. Link

• ChemicalBook. 2-Decanol Properties and CAS Data. Link

• Cheméo. 2-Decanol Dynamic Viscosity Data. Link

• Ghanem, A. (2007).[3] Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Compounds. Tetrahedron. (General reference for CALB specificity).

Sources

• 1. Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetic resolution of (R,S)-2-butanol using enzymatic synthesis of esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: The Strategic Role of (R)-(-)-2-Decanol in the Innovation of Chiral Fragrance and Flavor Compounds

Abstract

Chirality is a cornerstone of modern fragrance and flavor chemistry, where the stereochemistry of a molecule can dictate its sensory perception. This guide provides an in-depth exploration of (R)-(-)-2-Decanol, a chiral secondary alcohol, and its pivotal role as a versatile building block for synthesizing high-value, enantiomerically pure aroma chemicals. We move beyond a simple overview to deliver detailed, field-proven protocols for the enantioselective synthesis, chiral purity analysis, and subsequent derivatization of (R)-(-)-2-Decanol into novel fragrance and flavor esters. This document is intended for researchers, chemists, and product development professionals seeking to leverage stereospecific synthesis for the creation of unique and impactful sensory ingredients.

Introduction: Chirality and Olfaction

The human olfactory system is a remarkably sensitive and stereospecific chiral selector. Enantiomeric pairs of molecules, which are non-superimposable mirror images, frequently exhibit distinctly different odors or sensory thresholds. A classic example is carvone, where (S)-(+)-carvone imparts the characteristic scent of caraway, while its mirror image, (R)-(-)-carvone, smells of spearmint. This principle underscores the immense potential for innovation within the fragrance and flavor industry by controlling the chirality of key ingredients.

(R)-(-)-2-Decanol is a chiral C10 secondary alcohol. While its racemic form, 2-decanol, occurs naturally in substances like coriander leaf oil and boronia absolute, the isolated (R)-enantiomer has been identified in plants such as Capsicum annuum and Houttuynia cordata.[1][2][3] Its primary value lies not as a standalone fragrance compound, but as a chiral synthon—a foundational piece for constructing more complex molecules where the retention of its specific stereocenter is crucial for the final desired sensory profile. By using enantiomerically pure (R)-(-)-2-Decanol, chemists can create novel esters and other derivatives with unique, reproducible, and often more potent aroma profiles than their racemic counterparts.

This guide details the necessary protocols to synthesize, purify, and utilize (R)-(-)-2-Decanol in a research and development setting.

Physicochemical and Sensory Profile

Understanding the fundamental properties of a molecule is critical for its effective application in experimental protocols.

Physicochemical Data

The following table summarizes the key physicochemical properties of 2-decanol. These values are essential for planning purification steps (e.g., distillation) and selecting appropriate solvents.

Property	Value	Source(s)
Molecular Formula	C₁₀H₂₂O	[4][5]
Molecular Weight	158.28 g/mol	[3][4]
Appearance	Clear, colorless liquid	[2]
Boiling Point	~211 °C at 760 mmHg	[6]
Density	~0.827 g/mL at 25 °C	[2][6]
Refractive Index	~1.434 at 20 °C	[2]
Solubility	Insoluble in water; soluble in alcohol and other organic solvents	[4][6]
CAS Number (R-enantiomer)	33758-15-5	[3]

Sensory Characteristics

Racemic 2-decanol is characterized by a complex odor profile described as having floral, fruity, waxy, fatty, and citrus notes.[4] The enantiomerically pure (R)-(-)-2-Decanol is expected to possess a more refined and specific subset of these characteristics. Its primary application, however, is the synthesis of chiral esters, where the alcohol moiety contributes significantly to the final aroma. For example, esterification with short-chain carboxylic acids can yield fruity, floral, and wine-like notes with a unique stereospecific character.

Core Methodologies and Protocols

This section provides detailed, validated protocols for the synthesis and analysis of (R)-(-)-2-Decanol and its derivatives. The causality behind key steps is explained to provide a deeper understanding of the process.

Protocol 1: Enantioselective Synthesis of (R)-(-)-2-Decanol

The most reliable method for producing (R)-(-)-2-Decanol is the asymmetric reduction of its corresponding prochiral ketone, 2-decanone. This protocol utilizes a catalyst system known for high enantioselectivity in the hydrogenation of ketones.[7]

Principle of the Method: A prochiral ketone (2-decanone) is reduced to a secondary alcohol using a chiral catalyst. The catalyst, often a Ruthenium complex with a chiral ligand, creates a chiral environment around the ketone's carbonyl group. This forces the hydride transfer to occur preferentially on one face of the carbonyl, leading to the formation of one enantiomer in excess over the other.

Experimental Workflow:

Caption: Workflow for enantioselective synthesis of (R)-(-)-2-Decanol.

Step-by-Step Protocol:

• Reactor Preparation: A 250 mL three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and a nitrogen inlet is dried in an oven and assembled hot under a stream of dry nitrogen.

• Reagent Charging: The flask is charged with 2-decanone (10.0 g, 64.0 mmol) and anhydrous isopropanol (100 mL). Isopropanol serves as both the solvent and the hydrogen source for the transfer hydrogenation.

• Catalyst Introduction: A solution of a suitable chiral ruthenium catalyst (e.g., (R,R)-Ts-DENEB™) is added via syringe. The specific catalyst loading is critical and should follow the manufacturer's recommendation, typically in the range of 0.01 to 0.1 mol%.

• Reaction: The mixture is heated to a gentle reflux (~82 °C) and stirred. The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting ketone is consumed (typically 4-12 hours).

• Workup: The reaction mixture is cooled to room temperature. The solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil is purified by silica gel flash column chromatography using a hexane:ethyl acetate gradient (e.g., starting from 98:2 to 90:10) to yield pure (R)-(-)-2-Decanol.

• Validation: The structure of the purified product is confirmed using ¹H NMR and FT-IR spectroscopy. The enantiomeric excess is determined using the method described in Protocol 2.

Protocol 2: Chiral Purity Analysis by HPLC

Determining the enantiomeric excess (ee) is a mandatory quality control step to validate the success of the asymmetric synthesis. High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is the industry-standard method.[]

Principle of the Method: The sample is passed through a column packed with a chiral stationary phase. The two enantiomers, (R)- and (S)-2-decanol, form transient diastereomeric complexes with the CSP. These complexes have different binding energies, causing one enantiomer to be retained longer on the column than the other, thus enabling their separation and quantification.[9]

Analytical Workflow:

Caption: Analytical workflow for determining enantiomeric excess (ee%).

Step-by-Step Protocol:

• System Setup:

  • HPLC System: Standard HPLC with UV detector.

  • Chiral Column: Chiralcel OD-H (or equivalent polysaccharide-based column).

  • Mobile Phase: A mixture of n-hexane and isopropanol (IPA), typically 98:2 (v/v). The ratio may need optimization to achieve baseline separation.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

  • Column Temperature: 25 °C.

• Sample Preparation: Prepare a stock solution by dissolving approximately 1 mg of the synthesized (R)-(-)-2-Decanol in 1 mL of the mobile phase. Prepare a racemic standard in the same manner for peak identification.

• Analysis: Inject 5-10 µL of the sample onto the column. Run the analysis for a sufficient time to allow both enantiomer peaks to elute (typically 15-25 minutes).

• Data Interpretation:

  • Identify the peaks corresponding to the (R) and (S) enantiomers by comparing with the chromatogram of the racemic standard.

  • Integrate the peak areas for both enantiomers.

  • Calculate the enantiomeric excess (ee) using the formula: ee (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Total Area) ] * 100

  • A successful synthesis should yield an ee of >95%.

Protocol 3: Synthesis of a Chiral Fragrance Ester: (R)-2-decyl acetate

This protocol demonstrates the use of (R)-(-)-2-Decanol as a synthon to create a chiral ester, a common class of fragrance molecules.[10]

Principle of the Method: Esterification is the reaction between an alcohol and a carboxylic acid or its derivative (like an acid anhydride or acyl chloride) to form an ester. Using an enzyme catalyst (lipase) is a "green chemistry" approach that proceeds under mild conditions and avoids harsh reagents.[10]

Step-by-Step Protocol (Enzymatic Method):

• Reactor Setup: In a 100 mL flask, combine (R)-(-)-2-Decanol (5.0 g, 31.6 mmol), vinyl acetate (4.1 g, 47.4 mmol, serves as both reagent and acyl donor), and a suitable solvent like hexane (25 mL).

• Catalyst Addition: Add an immobilized lipase, such as Novozym 435 (Candida antarctica lipase B), at a loading of 5-10% by weight of the alcohol.

• Reaction: Stir the mixture at a controlled temperature (e.g., 40-50 °C). Monitor the reaction progress by GC, observing the disappearance of the alcohol and the appearance of the ester product.

• Workup: Once the reaction is complete, filter off the immobilized enzyme (which can be washed and reused).

• Purification: Remove the solvent and excess vinyl acetate under reduced pressure. The crude ester can be further purified by vacuum distillation to yield pure (R)-2-decyl acetate.

• Characterization: Confirm the structure using FT-IR (noting the appearance of a strong carbonyl C=O stretch around 1740 cm⁻¹ and the disappearance of the broad O-H stretch from the starting alcohol) and NMR spectroscopy. The final product should be evaluated by a trained sensory panel to characterize its unique aroma profile.

Conclusion

(R)-(-)-2-Decanol serves as a powerful and strategic chiral building block in fragrance and flavor chemistry. While its own sensory profile is mild, its true value is realized upon its incorporation into more complex molecules, particularly esters. The protocols provided herein offer a robust framework for the enantioselective synthesis, rigorous quality control, and practical application of this important intermediate. By controlling stereochemistry at the molecular level, researchers and perfumers can unlock a new palette of refined, high-impact aroma chemicals, driving innovation and creating novel sensory experiences.

References

• National Center for Biotechnology Information. (n.d.). 2-Decanol. PubChem Compound Database. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2-decanol. Retrieved from [Link]

• Garrido, I., et al. (2024). Comparative Analysis of Kinetic Parameters of Sustainable Branched Esters Obtained from Lauric Acid. ACS Omega. Retrieved from [Link]

• Scent.vn. (n.d.). 2-Decanol (CAS 1120-06-5): Odor profile, Properties, & IFRA compliance. Retrieved from [Link]

• Pennetta, A., et al. (2023). Gas-phase oxidative dehydrogenation of long chain alkenols for the production of key fragrance ingredients. RSC Publishing. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). (2R)-decan-2-ol. PubChem Compound Database. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 2-Decanol. NIST Chemistry WebBook. Retrieved from [Link]

• The Good Scents Company. (n.d.). decanol. Retrieved from [Link]

• Wang, C., et al. (2024). Stereoselective Total Synthesis of Natural Decanolides Bellidisin C and Pinolidoxin. National Center for Biotechnology Information. Retrieved from [Link]

• Organic Chemistry Portal. (2008). Enantioselective Preparation of Secondary Alcohols and Amines. Retrieved from [Link]

• ResearchGate. (2018). Separation of Enantiomers with two chiral centers. Retrieved from [Link]

• Khan Academy. (2013). Resolution of enantiomers. Retrieved from [Link]

• ResearchGate. (n.d.). Dual catalysis for enantioselective convergent synthesis of enantiopure vicinal amino alcohols. Retrieved from [Link]

• MDPI. (n.d.). Microwave-Assisted Enantioselective Synthesis of (2R,5S)-Theaspirane: A Green Chemistry Approach. Retrieved from [Link]

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Application Notes & Protocols: Quantitative Analysis of (R)-(-)-2-Decanol

Introduction: The Significance of Enantioselective Analysis

2-Decanol is a chiral secondary alcohol with the molecular formula C₁₀H₂₂O.[1][2] It exists as two non-superimposable mirror images, or enantiomers: (R)-(-)-2-Decanol and (S)-(+)-2-Decanol.[3] While enantiomers share identical physical properties like boiling point and density, their interaction with other chiral molecules—including biological receptors—can differ significantly.[4] This differentiation is critical in the pharmaceutical industry, where one enantiomer may exhibit therapeutic effects while the other could be inactive or even toxic, and in the flavor and fragrance industry, where enantiomers can possess distinct sensory characteristics.[3]

Therefore, the accurate quantification of a specific enantiomer, such as (R)-(-)-2-Decanol, is not merely an analytical task but a crucial requirement for quality control, regulatory compliance, and safety assessment. This guide provides detailed, field-proven protocols for the enantioselective quantification of (R)-(-)-2-Decanol using chiral gas chromatography (GC) and high-performance liquid chromatography (HPLC), designed for researchers, scientists, and drug development professionals.

The Principle of Chiral Separation by Chromatography

The separation of enantiomers is achieved through chiral chromatography, a technique that relies on the differential interaction of enantiomers with a chiral stationary phase (CSP).[3] The core principle is the formation of transient, diastereomeric complexes between the analyte enantiomers and the chiral selector of the CSP.[5] These diastereomeric complexes have different energies and stabilities, leading to different retention times in the chromatographic system and thus enabling their separation and quantification.[5]

• In Gas Chromatography (GC) , this is often achieved using CSPs based on cyclodextrin derivatives. The enantiomers partition into the chiral cavities of the cyclodextrin, forming temporary host-guest inclusion complexes with varying stabilities.[6]

• In High-Performance Liquid Chromatography (HPLC) , polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are widely used. Separation is governed by a combination of interactions, including hydrogen bonding, dipole-dipole, and π-π interactions between the analyte and the helical polymer structure of the CSP.[6][7]

Primary Analytical Technique: Chiral Gas Chromatography (GC)

Rationale: Chiral GC is an ideal method for analyzing volatile and thermally stable compounds like 2-decanol. It offers high resolution, speed, and sensitivity, particularly when coupled with a Flame Ionization Detector (FID).

Chiral GC Workflow Diagram

Caption: Workflow for the chiral GC analysis of 2-Decanol.

Protocol for Chiral GC Quantification of (R)-(-)-2-Decanol

This protocol is designed to achieve baseline separation of 2-decanol enantiomers.

Step 1: Sample Preparation

• Standard Preparation: Prepare a stock solution of racemic 2-decanol at approximately 1 mg/mL in a high-purity solvent like dichloromethane or hexane.[6]

• Sample Preparation: Dilute the test sample containing (R)-(-)-2-Decanol to an expected concentration within the calibration range using the same solvent. Ensure the final solvent is compatible with the chiral column.[5]

• Filtration: Filter the prepared sample and standard solutions through a 0.45 µm syringe filter into a GC vial to remove any particulates.

Step 2: Instrumentation and Conditions

The following table outlines a robust starting point for method development. Optimization may be required based on the specific instrument and column used.

Parameter	Recommended Condition	Causality and Field Insights
GC System	Gas Chromatograph with FID	FID is highly sensitive to hydrocarbons and provides a robust, linear response for quantification.
Chiral Column	Cyclodextrin-based CSP (e.g., Beta-DEX™, CP Chirasil-DEX CB)	Cyclodextrin phases are well-suited for separating chiral alcohols via inclusion complexation.[5][6]
Column Dimensions	30 m x 0.25 mm ID, 0.25 µm film	Standard dimensions providing a good balance of resolution and analysis time.
Carrier Gas	Hydrogen or Helium	Hydrogen is the preferred carrier gas as it provides higher efficiency and allows for faster analysis times compared to helium or nitrogen.[8]
Flow Rate	Constant flow at 1.0 mL/min or linear velocity of ~80 cm/s	Optimal flow is crucial for separation efficiency. Higher velocities can be used to shorten run times if resolution is sufficient.[6][8]
Injector	Split/Splitless, 230°C	A split injection (e.g., 50:1 ratio) is recommended to prevent column overloading and ensure sharp peaks.[5]
Oven Program	Initial: 60°C, hold 1 min. Ramp: 2°C/min to 120°C. Hold: 5 min.	A slow temperature ramp is critical for resolving enantiomers, as it enhances the differential interaction with the CSP.[6] Isothermal conditions (e.g., 100-120°C) can also be effective.[5]
Detector	FID, 250°C	The detector temperature must be high enough to prevent condensation of the analyte.
Injection Volume	1 µL

Step 3: Data Analysis

• System Suitability: Inject the racemic 2-decanol standard to confirm the separation of the two enantiomer peaks. The resolution (Rs) between the peaks should ideally be ≥ 1.5.

• Quantification: Generate a calibration curve using standards of known concentration.

• Enantiomeric Excess (% ee) Calculation: For samples containing both enantiomers, calculate the % ee using the peak areas from the chromatogram.[5] % ee = [ (Area(R) - Area(S)) / (Area(R) + Area(S)) ] x 100 Where Area(R) is the peak area of the (R)-enantiomer and Area(S) is the peak area of the (S)-enantiomer.

Advanced Technique: Derivatization

For some secondary alcohols, peak tailing can be an issue. Converting the alcohol to its corresponding acetate ester via derivatization can improve peak shape and may enhance resolution.[6]

Protocol: React 2-decanol with acetic acid in the presence of an iodine catalyst.[6][9] This method provides a simple workup for analyzing chiral alcohols.[9]

Alternative Analytical Technique: Chiral HPLC

Rationale: HPLC is a powerful alternative, especially for less volatile compounds or when GC is unavailable. Immobilized polysaccharide-based CSPs offer broad applicability and solvent compatibility, allowing for both normal-phase and reversed-phase separations.[7][10]

Chiral HPLC Workflow Diagram

Caption: Workflow for the chiral HPLC analysis of 2-Decanol.

Protocol for Chiral HPLC Quantification of (R)-(-)-2-Decanol

This protocol provides a starting point for normal-phase chiral HPLC.

Step 1: Sample Preparation

• Standard Preparation: Prepare a 1.0 mg/mL solution of racemic 2-decanol in the mobile phase.[6]

• Sample Preparation: Accurately weigh and dissolve the sample containing (R)-(-)-2-Decanol in the mobile phase to achieve a concentration within the analytical range.

• Filtration: It is critical to filter all samples and standards through a 0.45 µm syringe filter before injection to protect the column and instrument.[6]

Step 2: Instrumentation and Conditions

Normal-phase chromatography is often the preferred method for the chiral separation of alcohols.[7]

Parameter	Recommended Condition	Causality and Field Insights
HPLC System	HPLC with UV Detector	2-Decanol has weak UV absorbance, so detection at a low wavelength is necessary.
Chiral Column	Polysaccharide-based CSP (e.g., Lux® Cellulose-1, CHIRALCEL® OD-H)	These columns provide excellent enantioselectivity for a wide range of chiral compounds, including alcohols, through hydrogen bonding and other interactions.[6][7]
Column Dimensions	250 mm x 4.6 mm ID, 5 µm	Standard analytical column dimensions.
Mobile Phase	n-Hexane / Isopropanol (90:10, v/v)	The ratio of the alkane (non-polar) to the alcohol modifier (polar) is the most critical parameter for optimizing resolution.[6][7] Start with a high percentage of alkane and adjust as needed.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column. It can be adjusted to balance resolution and analysis time.[6][7]
Column Temp.	25°C	Temperature control is important for reproducible retention times and selectivity.
Detection	UV at 210 nm	Alcohols lack a strong chromophore, requiring detection at low UV wavelengths. Ensure mobile phase components are transparent at this wavelength.
Injection Volume	10 µL

Step 3: Data Analysis

• System Suitability: Inject the racemic standard to verify peak separation and resolution (Rs ≥ 1.5).

• Quantification & Purity: As with GC, use a calibration curve for quantification and the peak area formula to determine enantiomeric excess (% ee).

Method Validation: Ensuring Trustworthy Results

Any analytical method used for quantitative purposes must be validated to ensure its performance is reliable, reproducible, and fit for its intended purpose. Method validation should be performed in accordance with regulatory guidelines such as those from the FDA and ICH.[11][12][13]

Validation Parameter	Description	Acceptance Criteria (Typical)
Specificity	The ability to assess the analyte unequivocally in the presence of other components (e.g., impurities, degradation products, or the other enantiomer).	Baseline resolution (Rs ≥ 1.5) between the enantiomer peaks.
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.997.[11]
Range	The interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.	Defined by the linearity study.
Accuracy	The closeness of test results to the true value. Assessed by recovery studies of spiked samples.	Recovery typically between 90-110%.[11][14]
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. Includes repeatability (intra-day) and intermediate precision (inter-day).	Relative Standard Deviation (RSD) ≤ 15%.[11][14]
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.	Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio of 10:1.[14]
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters (e.g., mobile phase composition, flow rate, temperature).	RSD of results should remain within acceptable limits.

References

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• Benchchem. (n.d.). A Comparative Guide to Chiral Columns for the Enantioseparation of 2-Decanol.
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• Ares, A. M., et al. (2022). Chiral and achiral separation of ten flavanones using supercritical fluid chromatography. UVaDOC.
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• Ghanem, A., et al. (2020). Enantioselective HPLC Analysis to Assist the Chemical Exploration of Chiral Imidazolines. MDPI.
• ResearchGate. (n.d.). Chiral GC analysis of (R)-2-heptyl acetate.
• Ghanem, A., et al. (2020). Enantioselective HPLC Analysis to Assist the Chemical Exploration of Chiral Imidazolines. MDPI.
• ResearchGate. (n.d.). Enantioselective HPLC analysis and biodegradation of atenolol, metoprolol and fluoxetine.
• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC.
• National Institutes of Health. (n.d.). Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis.
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• National Institutes of Health. (n.d.). 2-Decanol. PubChem.
• Sigma-Aldrich. (n.d.). (R)-(-)-2-Decanol.
• Kubínyi, R., et al. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie.
• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures.
• Waters Corporation. (n.d.). Chiral Purification of Volatile Flavors and Fragrances by SFC.
• Benchchem. (n.d.). Improving the resolution of 2-Heptadecanol enantiomers in chiral chromatography.
• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation.
• TCI Chemicals. (n.d.). Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De.
• gmp-compliance.org. (2018). Revised FDA Guidance on the validation of analytical methods.
• ResearchGate. (n.d.). Chiral Stationary Phases for High Performance Liquid Chromatographic Separation of Enantiomers: A Mini-Review.
• Dhaka University Journal of Pharmaceutical Sciences. (n.d.). Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram.
• Orochem Technologies Inc. (2017). Chirality and the Separation of Enantiomers by Liquid Chromatography.
• Sigma-Aldrich. (n.d.). Chiral Chromatography Frequently Asked Questions.

Sources

• 1. 2-Decanol [webbook.nist.gov]
• 2. 2-Decanol | C10H22O | CID 14254 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. hplc.sk [hplc.sk]
• 9. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enantioselective HPLC Analysis to Assist the Chemical Exploration of Chiral Imidazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development and Validation of a Chiral Liquid Chromatographic Assay for Enantiomeric Separation and Quantification of Verapamil in Rat Plasma: Stereoselective Pharmacokinetic Application - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 13. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 14. researchgate.net [researchgate.net]

Application Note: Chiral HPLC Separation of 2-Decanol Enantiomers

Strategies for Aliphatic Alcohol Resolution: Direct Analysis vs. Derivatization

Executive Summary

The separation of 2-decanol (

) enantiomers presents a classic chromatographic challenge: the molecule is aliphatic, possessing a single chiral center at C2, but lacks a significant UV-absorbing chromophore. This absence renders standard UV detection (254 nm) ineffective for trace analysis or enantiomeric excess (ee) determination at low concentrations.

This Application Note details two validated methodologies to overcome this limitation:

• Method A (Direct Analysis): Utilizes Refractive Index (RI) detection for process-scale or high-concentration samples.

• Method B (Derivatization): Utilizes pre-column derivatization with 3,5-dinitrobenzoyl chloride to introduce a strong chromophore, enabling high-sensitivity UV detection.

Strategic Decision Matrix

Before selecting a protocol, researchers must evaluate their sensitivity requirements and sample throughput.

Figure 1: Decision workflow for selecting the appropriate analytical method based on sample concentration and detection capabilities.

Method A: Direct Analysis (High Concentration)

Target Audience: Process chemists monitoring bulk resolution or specific rotation. Principle: Separation on a polysaccharide-based Chiral Stationary Phase (CSP) using Refractive Index (RI) detection.

Chromatographic Conditions

Parameter	Setting
Column	Chiralcel OD-H (or equivalent Cellulose tris(3,5-dimethylphenylcarbamate))
Dimensions	mm, 5 m particle size
Mobile Phase	n-Hexane : 2-Propanol (95 : 5 v/v)
Flow Rate	0.5 – 1.0 mL/min
Temperature	25°C
Detection	Refractive Index (RI) (35°C cell temp)
Injection Vol.	10–20 L (Concentration: ~5-10 mg/mL)

Technical Insight

The Chiralcel OD-H column relies on hydrogen bonding and dipole-dipole interactions between the carbamate groups on the cellulose backbone and the hydroxyl group of 2-decanol.

• Caution: Standard OD-H columns are coated , not immobilized. Do not use "forbidden" solvents like Ethyl Acetate, THF, or DCM, as they will strip the stationary phase and destroy the column [1].[1]

• Optimization: If resolution (

  ) is , lower the percentage of 2-Propanol to 2% to increase retention and selectivity ( ).

Method B: Derivatization (High Sensitivity)

Target Audience: DMPK scientists and Quality Control (QC) for trace impurity analysis. Principle: Reaction of the secondary alcohol with 3,5-dinitrobenzoyl chloride (DNB-Cl) creates an ester with high UV absorptivity at 254 nm.

Derivatization Mechanism & Workflow

The addition of the dinitrobenzoyl group not only adds a chromophore but often enhances chiral recognition by adding

- interaction sites for the CSP [4].

Figure 2: Pre-column derivatization workflow using 3,5-dinitrobenzoyl chloride.

Detailed Protocol

• Reagent Prep: Dissolve 10 mg of sample in 1 mL of dry pyridine.

• Reaction: Add 20 mg of 3,5-dinitrobenzoyl chloride.

• Incubation: Heat at 60°C for 30 minutes (or let stand at room temp for 2 hours). The solution will turn yellow/orange.

• Workup:

  • Add 2 mL water to quench excess reagent.

  • Extract twice with 2 mL n-hexane (or diethyl ether).

  • Wash the organic layer with 1M HCl (to remove pyridine) and then saturated

    .

• Preparation: Dry organic layer over

  , filter (0.45 m), and dilute with mobile phase.

Chromatographic Conditions (Derivatized)

Parameter	Setting
Column	Chiralpak AD-H or Chiralcel OD-H
Mobile Phase	n-Hexane : 2-Propanol (90 : 10 v/v)
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm
Selectivity ( )	Typically > 1.2

Comparative Performance Data

Metric	Method A (Direct/RI)	Method B (Derivatization/UV)
LOD (Limit of Detection)	~ 100 g/mL	~ 0.1 g/mL
Linearity ( )	> 0.99 (High range)	> 0.999 (Trace range)
Sample Prep Time	< 5 mins	~ 60 mins
Selectivity Source	H-bonding only	H-bonding + - interactions
Robustness	High (Temperature sensitive)	High (Requires clean workup)

Troubleshooting & Critical Parameters

Peak Tailing

• Cause: Residual silanol activity on the silica support or pyridine contamination.

• Fix: For Method B, ensure the workup includes an acid wash (HCl) to fully remove pyridine. For Method A, trace amounts of diethylamine (0.1%) can be added to the mobile phase, though usually unnecessary for neutral alcohols.

Solvent Compatibility (Crucial)

When using Chiralcel OD-H or Chiralpak AD-H (coated phases):

• NEVER inject samples dissolved in Ethyl Acetate, DMSO, THF, or DCM directly onto the column.

• ALWAYS dissolve the final sample in the Mobile Phase (Hexane/IPA).

• Note: If using Chiralpak IA/IB (immobilized), these solvent restrictions are relaxed, allowing for greater solubility flexibility [1].

Water Content

Polysaccharide columns in Normal Phase are sensitive to moisture. Ensure 2-Propanol is HPLC grade and "dry." Water accumulation can cause retention time drift (

shift).

References

• Daicel Chiral Technologies. (n.d.). Instruction Manual for CHIRALCEL® OD-H. Retrieved from [Link]

• Welch Materials. (2024). Unlocking the Potential of Derivatization Technology in HPLC Analysis. Retrieved from [Link]

• Simeonov, S. P., et al. (2012). Enantioresolution of a Series of Chiral Benzyl Alcohols by HPLC on a Dinitrobenzoylphenylglycine Stationary Phase. ResearchGate. Retrieved from [Link]

Sources

• 1. cms.mz-at.de [cms.mz-at.de]

Topic: Chiral GC Analysis of (R)-(-)-2-Decanol: A Detailed Application Guide and Protocol

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The enantioselective analysis of chiral molecules is a cornerstone of modern pharmaceutical development, chemical synthesis, and quality control. (R)-(-)-2-Decanol, a chiral secondary alcohol, serves as a vital building block and is a frequent subject of stereoselective synthesis. Consequently, the ability to accurately determine its enantiomeric purity is paramount. This application note provides a comprehensive, field-proven guide to the chiral gas chromatography (GC) analysis of 2-decanol. We delve into the fundamental principles of chiral recognition on cyclodextrin-based stationary phases, present a detailed, validated protocol for direct enantioseparation, and discuss key considerations for robust method development and data interpretation. This guide is designed to equip researchers with the necessary expertise to implement a reliable and efficient analytical workflow.

Introduction: The Imperative of Chiral Separation

Chiral molecules, or enantiomers, are non-superimposable mirror images that often exhibit identical physical properties in an achiral environment, making their separation a significant analytical challenge.[1] However, in biological systems, which are inherently chiral, enantiomers can display vastly different pharmacological, toxicological, and sensory profiles.[2] The accurate quantification of enantiomeric excess (e.e.) is therefore not merely an analytical exercise but a critical requirement for ensuring the safety and efficacy of pharmaceutical products and the stereochemical integrity of synthetic intermediates.

Gas chromatography (GC) utilizing a chiral stationary phase (CSP) is a powerful, high-resolution technique for the analysis of volatile chiral compounds like 2-decanol.[3][4] This direct approach is often preferred over indirect methods, which require derivatization with a chiral reagent, due to its simplicity and the avoidance of potential validation issues associated with derivatization kinetics.[5] This note focuses on the direct separation of 2-decanol enantiomers using a modified β-cyclodextrin CSP, a class of selectors renowned for its broad applicability to chiral alcohols.[3]

The Principle of Chiral Recognition on Cyclodextrin Phases

The enantioselective separation of 2-decanol is achieved through transient and reversible interactions between the analyte enantiomers and the chiral stationary phase. The underlying principle is "chiral recognition," where the CSP selectively interacts more strongly with one enantiomer over the other.[6]

Modified β-cyclodextrin phases, such as the recommended CP Chirasil-DEX CB, are particularly effective. These cyclodextrins are toroidal-shaped molecules with a hydrophobic inner cavity and a hydrophilic outer surface.[1] Separation is primarily governed by the formation of temporary host-guest inclusion complexes.[6][7] The two enantiomers of 2-decanol fit differently into the chiral cavity of the cyclodextrin selector, leading to a difference in the stability of the diastereomeric complexes formed. The enantiomer that forms the more stable complex is retained longer on the column, resulting in different elution times and enabling their separation.[6][8]

Caption: Chiral recognition mechanism on a cyclodextrin-based CSP.

Experimental Protocols

This section provides a detailed, step-by-step protocol for the direct analysis of 2-decanol. The method parameters are based on established applications for secondary alcohols on cyclodextrin-based columns.[7][9]

Materials and Instrumentation

Category	Item
Instrumentation	Gas Chromatograph with Flame Ionization Detector (FID)
Autosampler (or manual injection)
Data Acquisition and Processing Software (e.g., Chromeleon)[10]
GC Column	CP Chirasil-DEX CB (or equivalent modified β-cyclodextrin phase)
Dimensions: 25 m length x 0.25 mm I.D. x 0.25 µm film thickness[7][9]
Reagents & Solvents	Racemic (±)-2-Decanol (for method setup and resolution check)
(R)-(-)-2-Decanol and/or (S)-(+)-2-Decanol standards (for peak identification)
Dichloromethane (or Hexane), HPLC or GC grade[7]
Gases	Hydrogen (Carrier Gas), high purity[7][9]
Nitrogen (Makeup Gas), high purity
Air (for FID), zero grade
Consumables	2 mL GC Vials with Septa Caps
Microliter Syringes (for manual injection) or Autosampler Syringe

Sample and Standard Preparation

The causality behind proper sample preparation is to ensure the analyte is fully dissolved and at a concentration suitable for the detector's linear range, preventing column overload and ensuring accurate quantification.

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of racemic (±)-2-decanol into a 10 mL volumetric flask.

• Dissolution: Dissolve and dilute to the mark with dichloromethane.[7] Mix thoroughly until homogeneous.

• Working Standard: Transfer an aliquot of the stock solution into a 2 mL GC vial and seal.

• Peak Identification Standards: Prepare separate ~1 mg/mL solutions of the pure (R) and (S) enantiomers, if available, to definitively confirm the elution order.

GC Instrumentation Protocol

The chosen parameters, particularly the slow oven temperature ramp, are critical for achieving baseline resolution between the closely eluting enantiomers.[7] Hydrogen is selected as the carrier gas for its high efficiency, allowing for faster analysis without sacrificing resolution.[9]

Parameter	Recommended Setting	Justification
Injector	Split Mode (Ratio 50:1)	Prevents column overloading and ensures sharp peaks.
Temperature: 230°C[7]	Ensures complete and rapid vaporization of 2-decanol.
Carrier Gas	Hydrogen[9]	Provides high efficiency and allows for faster optimal linear velocities.
Linear Velocity: ~80 cm/s[9]	Optimized for resolution on this column type.
Oven Program	Initial Temp: 60°C, Hold: 1 min	Allows for sharp initial peak shape.
Ramp Rate: 2°C/min to 120°C[7]	Critical Step: Slow ramp is essential for resolving enantiomers.
Final Hold: Hold at 120°C for 5 min[7]	Ensures elution of the analyte and cleans the column.
Detector (FID)	Temperature: 250°C[7]	Prevents condensation of the analyte and reduces detector noise.
Makeup Gas (N₂): 25 mL/min	Optimizes detector sensitivity.
Hydrogen Flow: 30 mL/min	Standard for FID operation.
Air Flow: 300 mL/min	Standard for FID operation.
Injection	Volume: 1 µL[7]	Standard volume to avoid overloading.

Experimental Workflow

The entire analytical process follows a logical and systematic sequence to ensure reproducibility and accuracy.

Caption: Standard workflow for chiral GC analysis of 2-decanol.

Results, Data Interpretation, and System Validation

Expected Chromatographic Results

Upon injection of a racemic standard, the method should yield two well-resolved peaks corresponding to the (R) and (S) enantiomers of 2-decanol. The elution order must be confirmed by injecting a standard of a known enantiomer (e.g., pure (R)-(-)-2-Decanol).

Parameter	Expected Value	Significance
Retention Time (t_R1)	Analyte-specific (e.g., ~25 min)	Time taken for the first enantiomer to elute.
Retention Time (t_R2)	Analyte-specific (e.g., ~26 min)	Time taken for the second enantiomer to elute.
Selectivity (α)	> 1.05	A measure of the separation factor between the two peaks.
Resolution (R_s)	> 1.5[11]	Indicates baseline separation, crucial for accurate quantification.

Calculation of Enantiomeric Excess (% ee)

The enantiomeric excess is the primary measure of a sample's chiral purity. It is calculated from the integrated peak areas of the two enantiomers in the chromatogram.

• Formula: % ee = |(Area_major - Area_minor) / (Area_major + Area_minor)| * 100

Where Area_major is the peak area of the enantiomer present in a larger amount, and Area_minor is the peak area of the enantiomer in the smaller amount.

Method Validation: Ensuring Trustworthiness

A protocol is only trustworthy if it is validated. Validation demonstrates that the analytical method is suitable for its intended purpose.[12] Key validation parameters for a chiral purity assay include:

• Specificity: The ability to assess the target enantiomers unequivocally in the presence of other components. This is demonstrated by obtaining baseline resolution (R_s > 1.5) and checking for interfering peaks from a blank (solvent injection).

• Precision: Assessed by repeatedly injecting the same standard (e.g., n=6) and calculating the relative standard deviation (RSD) of the peak area ratio. The acceptance criterion is typically RSD ≤ 2%.

• Limit of Quantitation (LOQ): The lowest concentration of the minor enantiomer that can be reliably quantified. This is critical for purity analysis and is often established as the concentration giving a signal-to-noise ratio of ~10:1.

• Linearity and Range: Demonstrated by preparing a series of standards with varying ratios of the two enantiomers and confirming that the measured peak area ratio is linear with respect to the concentration ratio.

• Accuracy: Evaluated by spiking a sample of the major enantiomer with known amounts of the minor enantiomer and calculating the percent recovery.

Conclusion

This application note provides a robust and reliable protocol for the chiral GC analysis of (R)-(-)-2-Decanol using a modified β-cyclodextrin stationary phase. The detailed methodology, from sample preparation to instrument setup and data interpretation, is grounded in established chromatographic principles.[7][9] By explaining the causality behind critical parameters, such as the oven temperature ramp and carrier gas selection, this guide empowers researchers to not only replicate the method but also to troubleshoot and adapt it as needed. Adherence to the outlined protocol and validation principles will ensure the generation of accurate, reproducible, and defensible data for assessing the enantiomeric purity of 2-decanol, a critical task in pharmaceutical and chemical research.

References

• Restek Corporation. A Guide to the Analysis of Chiral Compounds by GC. Available from: [Link]

• Beesley, T. The State of the Art in Chiral Capillary Gas Chromatography. LCGC International. Available from: [Link]

• Hinshaw, J. Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool. LCGC International. Available from: [Link]

• Regis Technologies. Getting Started with Chiral Method Development. (2022-10-14). Available from: [Link]

• Lee, J. E., Lee, J., & Hyun, M. H. (2014). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. PMC. Available from: [Link]

• Sousa, M., et al. Separation of Enantiomers Using Gas Chromatography: Application in Forensic Toxicology, Food and Environmental Analysis. ResearchGate. Available from: [Link]

• AZoM. The Study of Chiral Stationary Phases for Gas Chromatography. (2022-07-22). Available from: [Link]

• Zhang, C., et al. (2022). Determination of 2-Pentanol Enantiomers via Chiral GC-MS and Its Sensory Evaluation in Baijiu. PMC. Available from: [Link]

• Pandey, P. K. Secrets of Chiral Gas Chromatography (Chiral GC): How to Understand. (2024-03-07). Pharma Knowledge Forum. Available from: [Link]

• Sánchez, A., et al. (2013). Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. PMC. Available from: [Link]

• National Institute of Standards and Technology (NIST). 2-Decanol. NIST WebBook. Available from: [Link]

• Way, G. Y. System Suitability and Validation for Chiral Purity Assays of Drug Substances. Pharmaceutical Technology. Available from: [Link]

Sources

• 1. gcms.cz [gcms.cz]
• 2. Getting Started with Chiral Method Development - Regis Technologies [registech.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pharmaguru.co [pharmaguru.co]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. azom.com [azom.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of 2-Pentanol Enantiomers via Chiral GC-MS and Its Sensory Evaluation in Baijiu - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. chromatographyonline.com [chromatographyonline.com]

Technical Notes & Optimization

improving yield in the synthesis of (R)-(-)-2-Decanol

Technical Support Center: Synthesis of (R)-(-)-2-Decanol Ticket ID: #YIELD-OPT-C10 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The Yield vs. Purity Trade-off

Optimizing the yield of (R)-(-)-2-Decanol requires a fundamental choice between two distinct synthetic strategies. Most researchers encounter a "yield ceiling" because they rely on Kinetic Resolution (KR) , which is mathematically limited to a 50% theoretical yield. To exceed this, you must either implement a recycling loop (Deracemization) or switch to Asymmetric Reduction of 2-decanone.

This guide provides troubleshooting for both pathways, focusing on breaking the 50% barrier and minimizing isolation losses.

Module 1: Optimizing Enzymatic Kinetic Resolution (EKR)

Current Status: You are using a lipase (e.g., CALB) to resolve racemic 2-decanol.

Diagnostic: Why is my yield stuck at 45%?

In a standard kinetic resolution, the enzyme selectively acylates the (R)-enantiomer (or (S)-, depending on the lipase), leaving the other untouched.

• Theoretical Max Yield: 50% (of the desired enantiomer).

• Real-World Yield: Often 40–45% due to non-specific hydrolysis or incomplete conversion.

Troubleshooting Protocol: Maximizing EKR Efficiency

Q1: Which acyl donor should I use to prevent the reaction from reversing? Recommendation: Switch from ethyl acetate to Vinyl Acetate .

• Mechanism: Vinyl acetate releases vinyl alcohol upon transesterification, which instantly tautomerizes to acetaldehyde (volatile). This renders the reaction irreversible , driving the equilibrium toward the product.

• Caution: Acetaldehyde can deactivate enzymes over time. Ensure your system is open or vented to remove it, or use a robust immobilized lipase like Novozym 435 (Candida antarctica Lipase B).

Q2: How do I recover the "lost" 50% (the unwanted S-isomer)? Solution: Implement a Mitsunobu Inversion recycling loop. Don't discard the unreacted (S)-2-decanol. You can invert its stereocenter to regenerate the (R)-isomer or racemize it back to the starting material for another pass.

Protocol: The Recycling Loop (Deracemization)

• Separation: Isolate (S)-2-decanol (unreacted alcohol) from (R)-2-decyl acetate (product) via distillation or flash chromatography.

• Inversion: Treat (S)-2-decanol with Triphenylphosphine (PPh3), Diisopropyl azodicarboxylate (DIAD), and an acid (e.g., acetic acid).

• Result: This inverts the (S)-alcohol to the (R)-ester, which can be hydrolyzed to the desired product.[1]

Module 2: Breaking the 50% Barrier (Asymmetric Reduction)

Current Status: You are reducing 2-decanone directly to (R)-2-decanol.

Route A: Biocatalytic Reduction (Anti-Prelog ADHs)

This is the "Green Chemistry" route. Certain Alcohol Dehydrogenases (ADHs) can achieve >95% yield and >99% ee.

Q3: The reaction stalls after 20% conversion. Why? Root Cause: Cofactor Exhaustion (NADH/NADPH). ADHs require stoichiometric amounts of cofactors, which are too expensive to use without regeneration. Fix: Coupled Enzyme System.

• Add Glucose Dehydrogenase (GDH) and Glucose .

• GDH oxidizes glucose to gluconolactone, reducing NAD+ back to NADH. This constantly "recharges" your ADH.

Q4: My substrate (2-decanone) is not dissolving in the buffer. Root Cause: 2-Decanone is highly lipophilic (LogP ~3.5). Fix: Use a Biphasic System or Co-solvent.

• Add 10–20% (v/v) DMSO or Isopropanol (IPA).

• Note: If using Acetobacter pasteurianus (whole cell), IPA can serve as both the co-solvent and the hydrogen donor for cofactor regeneration [1].

Route B: Chemical Asymmetric Hydrogenation (Noyori Type)

This is the industrial standard for scalability.

Q5: Which catalyst gives the (R)-enantiomer? Recommendation: RuCl2[(R)-BINAP] (Check specific ligand chirality).

• Mechanism: The chiral ligand creates a "pocket" that forces the hydride transfer to occur from a specific face of the ketone.

• Critical Parameter: Hydrogen Pressure.[2] 2-Decanone is a simple aliphatic ketone; it requires higher pressure (40–100 bar) compared to functionalized ketones unless an advanced catalyst (e.g., Ru-BINAP-diamine) is used.

Visualizing the Workflows

The following diagram illustrates the decision matrix between Kinetic Resolution (with recycling) and Asymmetric Reduction.

Caption: Workflow comparison between Kinetic Resolution (with recycling loop) and Asymmetric Reduction for (R)-2-Decanol synthesis.

Comparative Data Analysis

Feature	Enzymatic Kinetic Resolution (Standard)	EKR + Recycling (Mitsunobu)	Biocatalytic Reduction (ADH)	Noyori Hydrogenation
Max Theoretical Yield	50%	100%	100%	100%
Enantiomeric Excess (ee)	>99% (Excellent)	>95%	>99% (Excellent)	90-97%
Reaction Conditions	Mild, Ambient Temp	Multi-step, Chemical intensive	Mild, Aqueous Buffer	High Pressure H2, Autoclave
Atom Economy	Low (Acyl donor waste)	Medium	High	Very High
Primary Bottleneck	Yield Ceiling	Process Complexity	Cofactor Cost / Solubility	Catalyst Cost

Experimental Protocol: High-Yield Biocatalytic Reduction

Recommended for labs prioritizing yield and enantiopurity without high-pressure equipment.

Materials:

• Substrate: 2-Decanone (10 mM)

• Enzyme: Anti-Prelog ADH (e.g., from Acetobacter pasteurianus or commercial kit) [1].

• Cofactor Recycle: Glucose Dehydrogenase (GDH) + Glucose (1.5 eq).

• Buffer: Potassium Phosphate (100 mM, pH 7.0).

• Co-solvent: Isopropanol (10% v/v).

Step-by-Step:

• Preparation: Dissolve 2-decanone in Isopropanol.

• Buffer Mix: In the main reaction vessel, add the buffer, Glucose, and NADP+ (catalytic amount, 0.1 mM).

• Initiation: Add the ADH and GDH enzymes.

• Addition: Slowly add the substrate solution to the buffer mix.

• Incubation: Shake at 30°C, 150 rpm for 24 hours.

• Work-up: Extract 3x with Ethyl Acetate. Dry over MgSO4. Evaporate solvent.

• Validation: Analyze ee via Chiral GC (e.g., Cyclodex-B column).

References

• Biocatalytic anti-Prelog reduction of prochiral ketones with whole cells of Acetobacter pasteurianus GIM1.158. Source: PubMed / BMC Biotechnology [Link]

• Optimization and kinetic modeling of lipase mediated enantioselective kinetic resolution of (±)-2-octanol. Source: Scientific Research Publishing [Link]

• Noyori Asymmetric Hydrogenation. Source: Organic Chemistry Portal [Link]

• High-yield conversion of (R)-2-octanol from the corresponding racemate by stereoinversion using Candida rugosa. Source: PubMed [Link]

Sources

• 1. Biocatalysis as Useful Tool in Asymmetric Synthesis: An Assessment of Recently Granted Patents (2014–2019) [mdpi.com]
• 2. ethz.ch [ethz.ch]

Technical Support Center: Mastering the Chiral Separation of 2-Decanol by Gas Chromatography

An in-depth guide from the desk of a Senior Application Scientist.

Welcome to the technical support center dedicated to the enantiomeric resolution of 2-decanol. As researchers and drug development professionals, you understand that achieving baseline separation of enantiomers is not merely an analytical goal, but a critical necessity for ensuring the safety, efficacy, and quality of pharmaceutical products.[1][2] 2-Decanol, a simple chiral secondary alcohol, serves as an excellent model for the challenges encountered in chiral gas chromatography (GC).

This guide is structured to function as a direct line to an application scientist. We will move beyond simple protocols to explore the causality behind chromatographic phenomena, empowering you to troubleshoot effectively and develop robust, validated methods.

The Core Principle: How Chiral Recognition Occurs in GC

The foundation of chiral GC separation lies in the formation of transient, diastereomeric complexes between the enantiomers and a chiral stationary phase (CSP).[3] These complexes possess different energies of formation and dissociation, leading to a difference in their retention times. For volatile alcohols like 2-decanol, the most powerful and widely used CSPs are based on derivatized cyclodextrins.[3][4][5]

Cyclodextrins are cone-shaped macromolecules with a hydrophobic inner cavity and a hydrophilic outer surface.[5] The separation mechanism is twofold:

• Inclusion Complexation: The nonpolar alkyl chain of 2-decanol fits into the hydrophobic cyclodextrin cavity.

• Surface Interactions: The hydroxyl group of 2-decanol interacts (primarily through hydrogen bonding) with the derivatized groups on the rim of the cyclodextrin. The precise stereochemical fit of these interactions dictates the stability of the diastereomeric complex and, consequently, the separation.

Understanding this dual-mode interaction is the key to manipulating your experimental parameters for better resolution.

Troubleshooting Guide: Your Questions Answered

This section directly addresses the common hurdles you may encounter.

Q1: I'm injecting a racemic standard of 2-decanol, but I see only one peak. Why are my enantiomers co-eluting?

This is a common starting problem. The absence of separation points to a fundamental issue in the method's ability to perform chiral discrimination. Let's diagnose the potential causes systematically.

• Cause 1: Incorrect Column Selection

  • Expert Insight: The most obvious reason for co-elution is the use of a non-chiral (achiral) column, such as a standard DB-5 or HP-1. These columns separate based on boiling point and polarity, properties that are identical for enantiomers. You MUST use a column with a chiral stationary phase.[6] For 2-decanol, a derivatized cyclodextrin column is the industry standard.

  • Solution: Verify your column is a designated chiral column. Recommended starting points are columns with beta-cyclodextrin (e.g., Beta-DEX™) or gamma-cyclodextrin phases.[3]

• Cause 2: Oven Temperature is Too High

  • Expert Insight: The hydrogen bonds and van der Waals forces that govern chiral recognition are relatively weak and exothermic. High temperatures provide excessive kinetic energy to the analyte molecules, preventing them from engaging effectively with the CSP. This reduces the stability difference between the transient diastereomeric complexes, causing the resolution to decrease or disappear entirely.

  • Solution: Substantially lower your oven temperature. For chiral separations, it is often necessary to work at the lowest practical temperature that still allows for reasonable elution times and peak shapes.[5] Start with an isothermal temperature of 100-120°C and adjust downwards.[3]

• Cause 3: Inappropriate Carrier Gas Velocity

  • Expert Insight: While less dramatic than temperature, the carrier gas linear velocity affects column efficiency (the "sharpness" of the peaks). If the velocity is too high, molecules may not have sufficient time to interact with the stationary phase, leading to peak broadening and loss of resolution.

  • Solution: Ensure your carrier gas (Helium or Hydrogen is preferred) flow rate is set to an optimal or near-optimal value.[5][7] A typical starting point is a constant flow of 1.0 mL/min for a 0.25 mm ID column.[3]

Q2: I can see two peaks, but they are poorly resolved (Resolution, Rs < 1.5). How can I improve the separation?

Achieving baseline resolution (Rs ≥ 1.5) is the goal. This indicates that the peaks are sufficiently separated for accurate quantification. Here is a hierarchical approach to improving resolution.

• Strategy 1: Optimize the Oven Temperature Program (Highest Impact)

  • Expert Insight: This is your most powerful tool. Decreasing the temperature increases the interaction time and strength with the CSP, enhancing selectivity.

  • Action Plan:

    • Lower Isothermal Temperature: If you are running an isothermal method, decrease the temperature in 5-10°C increments.

    • Introduce a Slow Ramp: Switch to a temperature program. A slow ramp rate (e.g., 1-2°C/min) is highly effective for resolving closely eluting compounds.[3][8] This allows the column to operate at the "ideal" temperature for separation for a longer period.

• Strategy 2: Adjust Carrier Gas Flow Rate (Fine-Tuning)

  • Expert Insight: Reducing the flow rate can increase the interaction time and improve resolution, though it will also increase the total analysis time.[1][4]

  • Action Plan: Decrease the flow rate from 1.0 mL/min to 0.8 mL/min or lower and observe the effect on resolution. This is a trade-off between resolution and speed.

• Strategy 3: Consider Derivatization (Problem-Solving Tool)

  • Expert Insight: While 2-decanol can often be separated directly, derivatization can be a powerful strategy to overcome poor peak shape or insufficient resolution.[8][9] Converting the hydroxyl (-OH) group to an ester (e.g., acetate) or trifluoroacetate does two things: 1) It blocks the polar -OH group, reducing peak tailing caused by interaction with active sites in the system; and 2) It introduces a new functional group that may interact more favorably or selectively with the CSP.

  • Action Plan: If optimization of GC parameters is insufficient, consider derivatizing your sample. Trifluoroacetic anhydride (TFAA) is a common reagent for this purpose.[1] See Protocol 2 for a sample procedure.

Q3: My 2-decanol peaks are tailing significantly. What is the cause and how can I fix it?

Peak tailing is often a sign of unwanted secondary interactions in your GC system, which can compromise resolution and reproducibility.

• Cause 1: System Activity

  • Expert Insight: The polar hydroxyl group of 2-decanol can adsorb to active sites (silanol groups) in the injector liner, on metal surfaces, or at the head of the column. This reversible adsorption process slows down a portion of the analyte molecules, creating a "tail" on the peak.[10]

  • Solution:

    • Use an Inert Liner: Ensure you are using a high-quality, deactivated (silanized) injector liner.

    • Column Maintenance: If the column is old or has been exposed to contaminants, the front end may become active. You can sometimes restore performance by removing the first 10-20 cm from the injector end.

    • Derivatization: As mentioned above, blocking the hydroxyl group via derivatization is a very effective way to eliminate this type of peak tailing.

• Cause 2: Sample Overload

  • Expert Insight: Injecting too much sample can saturate the stationary phase at the head of the column, leading to a characteristic "shark-fin" or tailing peak shape. Chiral columns are particularly susceptible due to their specialized, thin-film nature.

  • Solution: Dilute your sample or increase the split ratio (e.g., from 50:1 to 100:1) to reduce the mass of analyte introduced onto the column.

Q4: My retention times are unstable and drifting from one injection to the next. What should I check?

Poor retention time reproducibility makes reliable peak identification and integration impossible. The cause is almost always related to a lack of stability in the system's physical parameters.

• Cause 1: System Leaks

  • Expert Insight: A leak in the carrier gas flow path is a primary culprit. This is most common at the injection port septum or the column fittings. A leak will cause the column head pressure and flow rate to fluctuate.[11]

  • Solution: Regularly replace the injector septum.[12][13] After installing a column, perform a leak check with an electronic leak detector.

• Cause 2: Insufficient Equilibration Time

  • Expert Insight: Before the first injection, the GC oven and column must be fully stabilized at the initial temperature. If the equilibration time is too short, the initial conditions will vary between runs, causing retention time shifts.[13]

  • Solution: Ensure your method includes a sufficient equilibration time (typically 1-3 minutes) after the oven reaches its initial setpoint and before injection.

Data & Protocols for Success

Table 1: Comparison of Common Chiral Stationary Phases for Alcohol Separation

Chiral Selector Base	Derivatization Example	Primary Interaction Mechanism	Suitability for 2-Decanol
Beta-Cyclodextrin (β-CD)	Permethylated, Diacetylated	Inclusion complexation & H-bonding	High. A very common and effective choice for secondary alcohols.[3][6]
Gamma-Cyclodextrin (γ-CD)	Trifluoroacetylated	Surface dipole-dipole interactions	Good. Offers different selectivity than β-CD and can be effective if β-CD fails.[5]
Alpha-Cyclodextrin (α-CD)	Permethylated	Inclusion complexation (smaller cavity)	Lower. The smaller cavity may not be optimal for the C10 chain of 2-decanol.

Table 2: Recommended Starting GC Parameters for 2-Decanol Enantiomer Separation

Parameter	Recommended Starting Condition
Chiral Column	Cyclodextrin-based (e.g., Beta-DEX™), 30 m x 0.25 mm ID, 0.25 µm film
Injector	Split/Splitless, 230°C, Split Ratio 50:1[3]
Carrier Gas	Helium or Hydrogen, constant flow of 1.0 mL/min[3]
Oven Program	Start at 100°C, ramp 2°C/min to 140°C[3][8]
Detector	FID, 250°C[3]
Injection Volume	1 µL

Protocol 1: Step-by-Step GC Method Optimization Workflow

• Establish Initial Separation: Install an appropriate chiral column (e.g., CP Chirasil-DEX CB) and use the starting parameters from Table 2.[8] Inject a racemic standard.

• Confirm Elution: If peaks are observed but not separated, proceed to step 3. If no peaks are seen, check system integrity (gas flow, syringe, etc.).

• Optimize Temperature: Lower the initial oven temperature by 10°C. If resolution improves, continue to lower it until peak broadening becomes excessive or run times are impractical.

• Optimize Temperature Ramp: If using a temperature program, decrease the ramp rate from 2°C/min to 1°C/min. This will increase the separation between the enantiomers.

• Fine-Tune Flow Rate: Once the temperature is optimized, decrease the carrier gas flow rate from 1.0 mL/min to 0.8 mL/min to see if further resolution gains can be made without sacrificing too much analysis time.

• Validate: Once baseline resolution (Rs ≥ 1.5) is achieved, perform multiple injections to confirm the method's precision and robustness.[14]

Protocol 2: Derivatization of 2-Decanol with Trifluoroacetic Anhydride (TFAA)

This procedure should be performed in a fume hood with appropriate personal protective equipment.

• Sample Preparation: In a 2 mL autosampler vial, add approximately 1 mg of your 2-decanol sample.

• Add Solvent: Add 500 µL of an inert solvent, such as dichloromethane.

• Add Reagent: Add 100 µL of Trifluoroacetic Anhydride (TFAA).

• Reaction: Cap the vial tightly and heat at 60°C for 15-20 minutes.

• Cooling & Analysis: Allow the vial to cool to room temperature. The sample is now ready for GC injection. The resulting trifluoroacetyl ester is more volatile and less prone to tailing.

Visualizing the Workflow

A logical approach is critical for efficient troubleshooting.

Caption: Decision tree for when to employ derivatization.

Frequently Asked Questions (FAQs)

• FAQ 1: What is the most important parameter in a chiral GC separation? Without question, it is the selection of the correct chiral stationary phase, followed closely by the column temperature. The interactions that produce separation are highly specific and temperature-dependent.

• FAQ 2: Can I use Nitrogen as a carrier gas? Yes, but it is less efficient than Helium or Hydrogen. Van Deemter curves show that the optimal linear velocity for Nitrogen is much lower and the loss of efficiency is more pronounced at higher velocities. [5]For the best resolution, especially with challenging separations, Hydrogen or Helium are strongly recommended. [7]

• FAQ 3: How do I calculate resolution (Rs) and enantiomeric excess (% ee)? The resolution (Rs) is a measure of the degree of separation between two peaks. It is calculated as: Rs = 1.18 * (t₂ - t₁) / (w₁ + w₂) where t₁ and t₂ are the retention times of the two enantiomers, and w₁ and w₂ are their peak widths at half-height. [9]A value of Rs ≥ 1.5 is desired for baseline separation.

  Enantiomeric excess (% ee) quantifies the purity of a chiral sample. It is calculated from the peak areas: % ee = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100 where Area₁ is the peak area of the major enantiomer and Area₂ is the area of the minor enantiomer. [3]

• FAQ 4: What does method validation for a chiral GC assay entail? A validated method ensures the results are reliable. Key validation parameters include Specificity (proving you can resolve the enantiomers from each other and any impurities), Precision, Accuracy, Linearity, Range, and Robustness. [14][15]

References

• Li, H., et al. (2022). Determination of 2-Pentanol Enantiomers via Chiral GC-MS and Its Sensory Evaluation in Baijiu. Foods. Retrieved from [Link]

• Romanello, D. (2025). GC Carrier Gas Guide: Selection & Applications. Phenomenex. Retrieved from [Link]

• Chromatography Today. (2020, May 20). Trouble with chiral separations. Retrieved from [Link]

• Hyun, M. H., & Min, H. J. (n.d.). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. Journal of High Resolution Chromatography. Retrieved from [Link]

• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Restek. Retrieved from [Link]

• Hinshaw, J. V. (2011). The State of the Art in Chiral Capillary Gas Chromatography. LCGC North America. Retrieved from [Link]

• Francotte, E. (2016). Contemporary Analysis of Chiral Molecules. LCGC Europe. Retrieved from [Link]

• Dong, M. W. (2009). System Suitability and Validation for Chiral Purity Assays of Drug Substances. LCGC North America. Retrieved from [Link]

• Chromatography Today. (n.d.). 8 Common Gas Chromatography Mistakes. Retrieved from [Link]

• Phenomenex. (n.d.). GC Troubleshooting Guide. Phenomenex. Retrieved from [Link]

• Gajdošová, D., et al. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a Slovenská Farmacie. Retrieved from [Link]

• Watson, T. (2018). Troubleshooting GC Selectivity, Resolution, and Baseline Issues. LCGC Europe. Retrieved from [Link]

• Pirkle, W. H., & Welch, C. J. (1984). Chiral high-performance liquid chromatographic stationary phases. 1. Separation of the enantiomers of sulfoxides, amines, amino acids, alcohols, hydroxy acids, lactones, and mercaptans. The Journal of Organic Chemistry. Retrieved from [Link]

• Al-Saeed, H., & El-Enany, N. (2022). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Molecules. Retrieved from [Link]

• Reddy, G. S., et al. (2015). The Development and Validation of a Chiral High Performance Liquid Chromatography Method for the Identification and Quantification of (R)-Enantiomer in 10-Hydroxycamptothecin. Journal of Chromatographic Science. Retrieved from [Link]

• Scriba, G. K. (2016). Chiral separations using gas chromatography. Journal of Chromatography A. Retrieved from [Link]

• Agilent Technologies. (2025). Peak Perfection: A Guide to GC Troubleshooting. Agilent. Retrieved from [Link]

• Snow, N. H. (2020). Go With the Flow: Thinking About Carrier Gas Flow in GC. LCGC North America. Retrieved from [Link]

• Pandey, P. K. (2024). Secrets of Chiral Gas Chromatography (Chiral GC): How to Understand. Pharma Knowledge Forum. Retrieved from [Link]

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• 1. Chiral Chromatography Frequently Asked Questions [sigmaaldrich.com]
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• 7. GC Carrier Gas Guide: Selection & Applications | Phenomenex [phenomenex.com]
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Technical Support Center: Preservation of (R)-(-)-2-Decanol Stereochemical Integrity

Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in maintaining the stereochemical purity of (R)-(-)-2-Decanol. This guide is structured as a series of frequently asked questions and troubleshooting scenarios to directly address the challenges you may encounter during storage, reaction, and purification. Our goal is to provide not just protocols, but the underlying chemical principles to empower you to make informed decisions in your work.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a concern for (R)-(-)-2-Decanol?

A1: Racemization is the process by which an enantiomerically pure or enriched compound, like (R)-(-)-2-Decanol, converts into a mixture containing equal amounts of both enantiomers (R and S), resulting in a loss of optical activity. For drug development and fine chemical synthesis, the specific three-dimensional arrangement (stereochemistry) of a molecule is often critical for its biological activity or desired chemical properties. The S-enantiomer may be inactive or, in some cases, cause unwanted side effects. Therefore, preventing the racemization of (R)-(-)-2-Decanol is essential to ensure product efficacy, safety, and batch-to-batch consistency.

Q2: What are the primary chemical mechanisms that cause racemization in secondary alcohols like 2-decanol?

A2: The primary pathway for racemization of a secondary alcohol involves the formation of a planar, achiral intermediate. This most commonly occurs under conditions that facilitate a substitution nucleophilic unimolecular (SN1) reaction.[1][2][3] The key steps are:

• Protonation of the Hydroxyl Group: Under acidic conditions, the hydroxyl (-OH) group is protonated to form a good leaving group, water (-OH2+).[4][5]

• Formation of a Carbocation: The water molecule departs, leaving behind a secondary carbocation at the chiral center.[1][2][6] This carbocation is sp2-hybridized and has a planar geometry.

• Nucleophilic Attack: A nucleophile (which could be water, another alcohol molecule, or any nucleophile present) can then attack this planar intermediate from either face with roughly equal probability.[1][2] Attack from one side regenerates the (R)-enantiomer, while attack from the other side forms the (S)-enantiomer, leading to a racemic mixture.

While less common for simple alcohols, racemization can also be catalyzed by certain transition metal complexes, which proceed through a dehydrogenation-rehydrogenation mechanism involving a ketone intermediate.[7][8]

Q3: How do storage conditions affect the stability of (R)-(-)-2-Decanol?

A3: Improper storage is a frequent cause of gradual racemization. The key factors to control are temperature, atmosphere, and container type. Acidic or basic contaminants on the surface of glassware can initiate racemization over time.

Condition	Recommendation	Rationale
Temperature	Store at 2-8°C. For long-term storage, consider -20°C.	Reduces the rate of any potential degradation or racemization reactions.
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).	Prevents oxidation and minimizes exposure to atmospheric moisture and CO2 (which can form carbonic acid).
Container	Use clean, dry, amber glass bottles with PTFE-lined caps.	Amber glass protects from light. PTFE liners are inert and prevent contamination from the cap.
Purity	Ensure the alcohol is free from acidic or basic impurities before storage.	Trace amounts of acid or base can catalyze racemization over time.

Section 2: Troubleshooting Guide: Loss of Enantiomeric Excess (% ee)

This section addresses specific experimental scenarios where a loss of stereochemical purity might be observed.

Scenario 1: My % ee decreased after a reaction involving acidic reagents.

• Problem: You performed a reaction (e.g., an acid-catalyzed esterification or protection) and your chiral HPLC analysis shows a significant drop in the enantiomeric excess of the recovered (R)-(-)-2-Decanol starting material or product.

• Root Cause Analysis: The acidic conditions likely promoted racemization via the SN1 mechanism described in FAQ #2. The stability of the secondary carbocation intermediate is the critical factor; the more stable the carbocation, the faster the rate of racemization.[9][10][11]

• Solutions & Preventative Measures:

  • Use Milder Conditions: Avoid strong, non-volatile acids like sulfuric or phosphoric acid. Opt for milder, potentially solid-supported, or volatile acids (like pyridinium p-toluenesulfonate, PPTS) that can be easily removed.

  • Lower the Temperature: Perform the reaction at the lowest possible temperature that allows for a reasonable reaction rate. This disfavors the high activation energy pathway of carbocation formation.[12]

  • Minimize Reaction Time: Monitor the reaction closely (e.g., by TLC or GC) and quench it as soon as the starting material is consumed.[12]

  • Alternative Chemistry: Consider reaction pathways that avoid acidic conditions altogether. For example, for esterification, use a DCC/DMAP coupling protocol instead of a Fischer esterification. For protection, use a base-catalyzed method if applicable (e.g., silylation).

Workflow for Mitigating Acid-Catalyzed Racemization

Caption: Troubleshooting workflow for racemization in acidic media.

Scenario 2: My % ee is lower after purification by silica gel chromatography.

• Problem: Your crude product has a high % ee, but after purification on a standard silica gel column, the % ee of the isolated product has decreased.

• Root Cause Analysis: Standard silica gel is inherently acidic due to the presence of surface silanol groups (Si-OH). This acidic environment can create localized "hot spots" on the column where the alcohol is protonated and racemizes via the carbocation mechanism as it passes through.

• Solutions & Preventative Measures:

  • Neutralize the Silica: Before preparing your column, wash the silica gel with a dilute solution of a non-nucleophilic base, such as triethylamine (e.g., 0.1-1% in the eluent), followed by flushing with the pure eluent. This deactivates the acidic sites.

  • Use Treated Silica: Employ commercially available deactivated or neutral silica gel.

  • Alternative Stationary Phases: Consider using a less acidic stationary phase like alumina (neutral or basic grade), Florisil, or C18-functionalized silica (in reversed-phase chromatography).

  • Minimize Contact Time: Do not let the compound sit on the column for extended periods. Use flash chromatography techniques to expedite the separation.

Scenario 3: I suspect my analytical method for determining % ee is inaccurate.

• Problem: You are getting inconsistent % ee values, or the value seems unexpectedly low even under carefully controlled conditions.

• Root Cause Analysis: The analytical method itself may be flawed. This can include poor resolution of enantiomers, non-linear detector response, or on-column racemization.

• Self-Validation Protocol:

  • Analyze a Racemic Standard: The first and most critical step is to prepare or purchase a true racemic (50:50) sample of 2-decanol.[13] Analyze it using your chiral HPLC or GC method. You should see two perfectly baseline-separated peaks of equal area. If not, your method (column, mobile phase, temperature) needs optimization.[13]

  • Check Linearity: Prepare several samples with known compositions (e.g., 90:10, 75:25, 25:75, 10:90) by mixing known quantities of the pure (R)-enantiomer and the racemic standard. Plot the measured peak area ratio against the known concentration ratio. The result should be a straight line with a correlation coefficient (r²) ≥ 0.99, confirming the method's linearity.[13]

  • Consult Column Manufacturer's Guide: Ensure your mobile phase and conditions are appropriate for the specific chiral stationary phase you are using. Polysaccharide-based columns are common for alcohols.[14]

Section 3: Key Experimental Protocols

Protocol 1: QC Analysis of (R)-(-)-2-Decanol Enantiomeric Excess by Chiral HPLC

This protocol provides a starting point for method development. The exact column and mobile phase should be optimized for your specific system.

• System Preparation:

  • Column: Chiralcel OD-H (or similar polysaccharide-based chiral stationary phase).

  • Mobile Phase: 98:2 Hexane:Isopropanol (v/v). Ensure solvents are HPLC grade.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm or Refractive Index Detector (RID).

  • Temperature: 25°C.

• Sample Preparation:

  • Prepare a stock solution of your (R)-(-)-2-Decanol sample at approximately 1 mg/mL in the mobile phase.

  • Prepare a racemic standard at the same concentration.

• Validation & Analysis:

  • Step 3.1 (Method Validation): Inject the racemic standard. The two enantiomer peaks should be baseline resolved (Resolution Rs > 1.5) and have equal peak areas (50 ± 1%).

  • Step 3.2 (Sample Analysis): Inject your sample solution.

  • Step 3.3 (Calculation): Identify the peaks corresponding to the R and S enantiomers based on the injection of an authentic standard. Calculate the enantiomeric excess (% ee) using the peak areas (AR and AS): % ee = |(AR - AS) / (AR + AS)| * 100%[15]

• Self-Validation Check: If the % ee is lower than expected, re-evaluate the conditions of the experiment from which the sample was taken, paying close attention to potential sources of acid or heat.

Illustrative Racemization Mechanism

The following diagram illustrates the SN1 pathway for racemization of (R)-2-Decanol under acidic conditions.

Caption: SN1 mechanism leading to racemization of a secondary alcohol.

References

• - PubMed

• - Wikipedia

• - ACS Publications

• - Quora

• - YouTube

• - Royal Society of Chemistry

• - Wikipedia

• - YouTube

• - Chemistry LibreTexts

• - YouTube

• - YouTube

• - Master Organic Chemistry

• - Chemistry LibreTexts

• - ResearchGate

• - Chemistry Steps

• - BenchChem

• - Master Organic Chemistry

• - ACS Publications

• - PubMed

• - Chemistry Steps

• - Chemistry Steps

• - ResearchGate

• - BenchChem

• - BenchChem

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• 4. Alcohols in SN1 and SN2 Reactions - Chemistry Steps [chemistrysteps.com]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Racemization of alcohols catalyzed by [RuCl(CO)2(eta(5)-pentaphenylcyclopentadienyl)]--mechanistic insights from theoretical modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Enantiomeric Excess (ee) and Specific Rotation Practice Problems [chemistrysteps.com]

Reference Data & Comparative Studies

A Researcher's Guide to Chirality in Action: Comparing (R)-(-)-2-Decanol and (S)-(+)-2-Decanol

Introduction: The Two Faces of a Molecule

In the intricate landscape of biological systems, the three-dimensional architecture of a molecule is paramount. Molecules that are non-superimposable mirror images of each other, known as enantiomers, can exhibit dramatically different pharmacological, toxicological, and metabolic profiles. This phenomenon, known as stereospecificity, is a cornerstone of modern drug development and chemical ecology[1][2]. The interaction between a chiral molecule and a biological receptor is often likened to a hand fitting into a glove; the "right-handed" molecule may fit perfectly, while its "left-handed" counterpart fits poorly or not at all[3].

This guide provides a comparative framework for understanding and investigating the distinct biological activities of the two enantiomers of 2-decanol: (R)-(-)-2-Decanol and (S)-(+)-2-Decanol. While a comprehensive body of literature directly comparing these specific enantiomers is still emerging, this document synthesizes established principles of stereochemistry and provides robust experimental protocols to empower researchers to explore their differential effects[4]. We will delve into their physicochemical properties, hypothesized mechanisms of differential action, and a practical framework for their comparative analysis.

Part 1: Physicochemical and Stereochemical Properties

At a macroscopic level, enantiomers share identical physical properties, such as boiling point, melting point, and density. The defining difference lies in their interaction with plane-polarized light.

Property	(R)-(-)-2-Decanol	(S)-(+)-2-Decanol	Justification
Molecular Formula	C₁₀H₂₂O	C₁₀H₂₂O	Identical atomic composition.
Molar Mass	158.28 g/mol	158.28 g/mol	Identical atomic composition.
Boiling Point	~211 °C[5]	~211 °C[5]	Identical intermolecular forces.
Melting Point	~ -5 °C[5]	~ -5 °C[5]	Identical crystal lattice energy.
Density	~0.82 g/mL[5]	~0.82 g/mL[5]	Identical molecular packing.
Optical Rotation	Negative (-)	Positive (+)	Enantiomers rotate plane-polarized light in equal but opposite directions.
Absolute Configuration	Rectus (R)	Sinister (S)	Defined by Cahn-Ingold-Prelog priority rules.

Part 2: Hypothesized Mechanisms of Enantioselective Biological Activity

The divergence in biological activity between (R)- and (S)-2-decanol stems from their differential interactions with chiral biological macromolecules, primarily proteins such as receptors and enzymes.

Differential Receptor Binding: The Three-Point Attachment Model

For a chiral molecule to be distinguished by a chiral receptor, a minimum of three points of interaction is required. As illustrated below, one enantiomer may achieve a stable, high-affinity three-point binding, eliciting a biological response, while its mirror image can only achieve a two-point binding, resulting in lower affinity and reduced or no activity.

Caption: The Three-Point Attachment Model for Chiral Recognition.

Stereoselective Metabolism

The metabolism of secondary alcohols is often catalyzed by alcohol dehydrogenases (ADHs), which can exhibit high stereospecificity[6][7]. An ADH may preferentially bind to and oxidize one enantiomer at a much faster rate, leading to significant differences in their pharmacokinetic profiles, duration of action, and potential for metabolite-induced toxicity. For instance, some secondary-alcohol-specific ADHs are known to preferentially oxidize the (-) enantiomer of 2-butanol[7].

Caption: Differential metabolism of 2-decanol enantiomers.

Part 3: A Framework for Comparative Analysis: Experimental Protocols

To empirically determine the differential biological activities of (R)- and (S)-2-decanol, a systematic, multi-assay approach is required. The foundational step is to acquire or synthesize the enantiomers and verify their chiral purity.

Protocol 1: Chiral Purity Verification by Gas Chromatography (GC)

Causality: Before any biological testing, it is imperative to confirm that each enantiomer sample is free from contamination by the other. Chiral Gas Chromatography (GC) using a cyclodextrin-based stationary phase is the gold standard for this purpose[8][9]. The chiral stationary phase forms transient diastereomeric complexes with the enantiomers, leading to different retention times and allowing for their separation and quantification[8]. An enantiomeric excess (ee) of >99% is the standard for biological assays.

Methodology:

• Sample Preparation: Prepare 1 mg/mL stock solutions of (R)-(-)-2-Decanol, (S)-(+)-2-Decanol, and a racemic mixture in a suitable solvent (e.g., hexane or dichloromethane).

• Instrumentation: A Gas Chromatograph equipped with a Flame Ionization Detector (FID) and a chiral capillary column (e.g., Beta-DEX™ or similar cyclodextrin-based column, 30 m x 0.25 mm ID, 0.25 µm film thickness)[8].

• GC Conditions:

  • Injector: Split/Splitless, 230°C, Split ratio 50:1.

  • Carrier Gas: Helium or Hydrogen, constant flow of 1.0 mL/min.

  • Oven Program: Isothermal at 110°C or a slow ramp (e.g., 2°C/min from 80°C to 140°C) to optimize separation[10].

  • Detector: FID, 250°C.

  • Injection Volume: 1 µL.

• Analysis:

  • Inject the racemic mixture first to determine the retention times for both enantiomers and calculate the resolution factor.

  • Inject each pure enantiomer sample to confirm its identity and detect any contamination.

  • Calculate the enantiomeric excess (% ee) for each sample using the formula: % ee = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100 (Where Area₁ is the peak area of the major enantiomer and Area₂ is the peak area of the minor enantiomer)[8].

Caption: Workflow for Chiral Purity Verification using GC.

Protocol 2: Comparative Antimicrobial Activity Assay

Causality: Long-chain fatty alcohols are known to possess antimicrobial properties, often by disrupting the bacterial cell membrane[11][12]. Chirality can influence how these molecules intercalate into the chiral lipid and protein components of the membrane, potentially leading to enantioselective antibacterial activity. This protocol uses a standard broth microdilution method to determine the Minimum Inhibitory Concentration (MIC) for each enantiomer.

Methodology:

• Microorganism Preparation: Culture a target bacterium (e.g., Staphylococcus aureus ATCC 29213) in appropriate broth (e.g., Mueller-Hinton Broth) to the early exponential phase. Adjust the culture to a concentration of approximately 5 x 10⁵ CFU/mL.

• Compound Preparation: In a 96-well microtiter plate, perform a two-fold serial dilution of each enantiomer (starting from e.g., 1024 µg/mL down to 2 µg/mL). Include a positive control (bacteria, no compound) and a negative control (broth only).

• Inoculation: Add the prepared bacterial suspension to each well, achieving a final volume of 200 µL per well.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Data Collection: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism. This can be assessed visually or by reading absorbance at 600 nm.

• Data Presentation: Record the MIC values for each enantiomer against a panel of relevant microorganisms.

Hypothetical Data Table:

Organism	MIC (µg/mL) of (R)-(-)-2-Decanol	MIC (µg/mL) of (S)-(+)-2-Decanol
S. aureus (Gram +)	128	512
E. coli (Gram -)	256	>1024
C. albicans (Yeast)	64	64

Protocol 3: Comparative Receptor Binding Assay

Causality: In fields like chemical ecology, 2-decanol may act as a semiochemical by binding to olfactory receptors in insects[4]. A competitive radioligand binding assay is a powerful tool to quantify the binding affinity (Ki) of each enantiomer for a target receptor[13][14]. This protocol provides a general framework that can be adapted for specific receptor systems (e.g., insect antennal protein preparations).

Methodology:

• Receptor Preparation: Prepare a membrane fraction from cells expressing the receptor of interest or from relevant tissue (e.g., insect antennae). Determine the total protein concentration using a standard assay (e.g., Bradford).

• Assay Setup: In a 96-well plate, combine:

  • Receptor Preparation: A fixed amount of membrane protein.

  • Radioligand: A known ligand for the receptor, labeled with ³H or ¹²⁵I, at a concentration near its dissociation constant (Kd).

  • Competitor: Increasing concentrations of either (R)-(-)-2-Decanol or (S)-(+)-2-Decanol (the "cold" ligands).

• Incubation: Incubate the plate at a specified temperature (e.g., 25°C) for a sufficient time to reach binding equilibrium (e.g., 60 minutes).

• Separation: Rapidly separate the bound from unbound radioligand by vacuum filtration through a glass fiber filter mat. The filters will trap the membranes (and any bound radioligand).

• Quantification: Wash the filters with ice-cold buffer to remove non-specifically bound radioligand. Measure the radioactivity trapped on each filter using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the log concentration of the competitor enantiomer.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of the competitor that inhibits 50% of specific radioligand binding).

  • Calculate the inhibitory constant (Ki) for each enantiomer using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Conclusion

The principle of chirality is fundamental to understanding biological activity. While (R)-(-)-2-Decanol and (S)-(+)-2-Decanol are identical in their basic chemical makeup, their stereochemical differences necessitate separate biological evaluation. The significant gaps in the current literature present a clear opportunity for novel research[4]. By employing rigorous, validated protocols for chiral separation, antimicrobial testing, and receptor binding, researchers can elucidate the distinct biological roles of each enantiomer. This knowledge is critical for applications ranging from the development of enantiopure pharmaceuticals and agrochemicals to unraveling the complex chemical language of the natural world.

References

• Benchchem. (n.d.). Comparative Efficacy of 2-Decanol Enantiomers as Insect Attractants: A Review of Available Evidence.
• Benchchem. (n.d.). A Comparative Analysis of the Biological Activities of 1-Dodecanol and its Branched Isomer, 2-Methyl-1-dodecanol.
• PubMed. (2021). Antibacterial Activity of the Mixed Systems Containing 1,2-Dodecanediol against Staphylococcus aureus and Staphylococcus epidermidis.
• Khan Academy. (n.d.). Regioselectivity, stereoselectivity, and stereospecificity.
• MDPI. (n.d.). Evaluation of the Quantitative and Structural Antimicrobial Activity of Thymol, Terpinen-4-ol, Citral, and E-2-Dodecenal, Antibiotic Molecules Derived from Essential Oils.
• MDPI. (2007). Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus.
• NIH. (n.d.). ALCOHOL METABOLISM.
• Benchchem. (n.d.). Gas Chromatography Methods for 2-Decanol Analysis: Application Notes and Protocols.
• ResearchGate. (n.d.). Interaction between chiral molecule and receptor.
• PubMed. (n.d.). Stereospecificity and other properties of a novel secondary-alcohol-specific alcohol dehydrogenase.
• PubMed. (2007). Antibacterial activity of long-chain fatty alcohols against Staphylococcus aureus.
• NIH. (2012). Receptor Binding Assays for HTS and Drug Discovery.
• ChemSynthesis. (n.d.). 2-decanol.
• NIH. (2022). Determination of 2-Pentanol Enantiomers via Chiral GC-MS and Its Sensory Evaluation in Baijiu.
• ResearchGate. (n.d.). Chiral separations using gas chromatography.
• Mtoz Biolabs. (n.d.). Receptor-Ligand Binding Assay.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Khan Academy [khanacademy.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemsynthesis.com [chemsynthesis.com]
• 6. ALCOHOL METABOLISM - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stereospecificity and other properties of a novel secondary-alcohol-specific alcohol dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Determination of 2-Pentanol Enantiomers via Chiral GC-MS and Its Sensory Evaluation in Baijiu - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Antibacterial activity of long-chain fatty alcohols against Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Receptor-Ligand Binding Assay | MtoZ Biolabs [mtoz-biolabs.com]

Definitive Guide to Validating Chiral HPLC for 2-Decanol Enantiomeric Excess

Part 1: Executive Summary & The Core Challenge

The "Invisible" Analyte Problem

2-Decanol (

) presents a specific analytical hurdle common to aliphatic alcohols: Lack of a Chromophore. Unlike aromatic compounds that absorb strongly in the UV range (254 nm), 2-decanol is UV-transparent above 210 nm. While detection at 200-210 nm is theoretically possible, it is plagued by:

• Mobile Phase Noise: Solvents like isopropanol absorb in this region, causing drifting baselines.

• Low Sensitivity: Trace enantiomers (critical for Enantiomeric Excess "ee" calculation) are often lost in the noise.

• Non-Specificity: Any aliphatic impurity will interfere.

Strategic Decision: Derivatization vs. Direct Detection

To validate a method for enantiomeric excess (where you must quantify the minor isomer at <0.5% levels), you cannot rely on low-sensitivity detection. This guide compares the two primary HPLC strategies and establishes Pre-column Derivatization as the superior protocol for high-sensitivity validation.

Comparative Analysis: Selecting the Right Workflow

Feature	Method A: Derivatization (Recommended)	Method B: Direct RI/ELSD	Method C: Chiral GC (Benchmark)
Detection Principle	UV-Vis (254 nm) via 3,5-Dinitrobenzoate tag	Refractive Index (RI) or Light Scattering	Flame Ionization (FID)
Sensitivity (LOD)	High (ng levels)	Low (µg levels)	High (ng levels)
Enantioselectivity	Excellent (π-π interactions with CSP)	Good	Excellent
Robustness	High (UV is stable)	Low (RI is temp sensitive)	High
Sample Prep	Complex (Reaction required)	Simple (Dilute & Shoot)	Simple
Suitability for ee	Ideal (Can see 0.1% impurity)	Poor (Minor peak often missed)	Ideal (if volatile)

Expert Verdict: While Chiral GC is the industry standard for volatile alcohols, HPLC is often required when the sample matrix is non-volatile or when the lab lacks a Chiral GC. For HPLC validation of ee, Method A (Derivatization) is the only path that satisfies the rigorous sensitivity requirements of ICH Q2(R2).

Part 2: The Master Protocol (Self-Validating System)

This protocol utilizes 3,5-dinitrobenzoyl chloride (DNB-Cl) to attach a strong UV chromophore to the 2-decanol. This transforms the "invisible" alcohol into a "visible" ester that interacts strongly with polysaccharide-based chiral columns.

Reaction Chemistry

Step-by-Step Derivatization Workflow

Note: This workflow includes "Stop/Go" checkpoints to ensure process integrity.

• Reagent Prep:

  • Prepare 10 mg/mL solution of 3,5-dinitrobenzoyl chloride in dry Tetrahydrofuran (THF).

  • Checkpoint: Ensure DNB-Cl is fresh (white/yellow crystals, not hydrolyzed acid).

• Reaction:

  • In a 2 mL vial, mix 100 µL of sample (2-decanol) + 200 µL DNB-Cl solution + 50 µL Pyridine (catalyst/base).

  • Heat at 60°C for 30 minutes.

  • Mechanism: Pyridine acts as a nucleophilic catalyst and scavenges the HCl byproduct, driving the reaction to completion to prevent kinetic resolution (which would falsify the ee).

• Quench & Clean (Critical for Column Life):

  • Add 500 µL of 1M HCl (neutralizes pyridine).

  • Add 1 mL Hexane (extracts the ester).

  • Vortex and let layers separate.

  • Wash: Transfer the top Hexane layer to a new vial containing 500 µL saturated

    (removes free DNB acid).

• Final Polish:

  • Transfer top Hexane layer to HPLC vial.

  • Evaporate to dryness (optional, to concentrate) and reconstitute in Mobile Phase.

HPLC Conditions

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose carbamate derivatives).

  • Why: The

    interactions between the DNB ring on the analyte and the phenyl carbamates on the column maximize separation factors ( ).

• Mobile Phase: n-Hexane : Isopropanol (90:10 to 98:2).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm.

• Temperature: 25°C.

Part 3: Validation Framework (ICH Q2(R2))

To validate this method for Enantiomeric Excess, you must prove you can quantify the minor enantiomer in the presence of the major one.

Specificity (Selectivity)

• Requirement: Baseline separation of enantiomers.

• Metric: Resolution (

  ) must be .

• Experiment: Inject a racemic (50:50) standard of 2-decanol-DNB.

• Acceptance: Valley between peaks must return to baseline.

Linearity & Range

• Requirement: The detector response is linear for the minor enantiomer.

• Experiment: Prepare a calibration curve of the minor enantiomer from 0.1% to 2.0% of the target concentration.

• Acceptance:

  .

Accuracy (Recovery)

• Experiment: Spike a pure enantiomer (e.g., (R)-2-decanol) with known amounts of (S)-2-decanol (0.1%, 0.5%, 1.0%).

• Calculation:

• Acceptance: 90% - 110% recovery at the limit of quantitation.

Robustness (The "Self-Validating" Check)

• Kinetic Resolution Check: If the derivatization reaction is incomplete, one enantiomer might react faster than the other, creating a false ee.

• Validation Step: Derivatize a strictly racemic standard.

• Pass Criteria: The resulting HPLC area ratio must remain exactly 50:50 (

  ). If it shifts (e.g., to 52:48), your reaction time is too short.

Part 4: Visualizations

Diagram 1: Derivatization & Analysis Workflow

This flow illustrates the critical cleanup steps required to protect the HPLC column from reagents.

Caption: Workflow for converting 2-decanol to its UV-active DNB derivative with acid/base cleanup steps.

Diagram 2: Validation Logic Tree (ICH Q2)

A decision tree for assessing if the method is valid for release testing.

Caption: Logical decision tree for validating chiral purity methods. Failure at 'Robustness' indicates kinetic resolution issues.

Part 5: References

• ICH Harmonised Tripartite Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[1][2]

• BenchChem. (2025).[3] A Comparative Guide to Chiral Columns for the Enantioseparation of 2-Decanol.

• Valdez, D., & Reier, J. C. (1986).[4] A Simplified Procedure for the Derivatization of Alcohols at Dilute Levels in Aqueous Solutions with 3,5-Dinitrobenzoyl Chloride.[4] Journal of Chromatographic Science.[4]

• PatSnap. (2025).[5] Comparing HPLC Detectors: UV vs Refractive Index.

• Separation Science. (2024). Enantiomer Separations: HPLC separation of enantiomers using chiral stationary phases.[3][6][7]

Sources

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Enantiomer Separations | Separation Science [sepscience.com]
• 7. csfarmacie.cz [csfarmacie.cz]

A Senior Application Scientist's Guide to Selecting the Optimal Chiral Stationary Phase for 2-Decanol Enantioseparation

In the realm of enantioselective analysis, the separation of chiral alcohols like 2-decanol presents a common yet critical challenge. As a key chiral building block and a component in flavor and fragrance industries, ensuring its enantiomeric purity is paramount. The choice of the chiral stationary phase (CSP) is the most influential factor in achieving a successful separation. This guide provides a comprehensive comparison of different CSPs for the enantioseparation of 2-decanol, grounded in experimental data and mechanistic principles to empower researchers in making informed decisions for their analytical and preparative needs.

The Foundation of Chiral Recognition: Understanding CSP Mechanisms

Chiral recognition on a CSP is predicated on the formation of transient, diastereomeric complexes between the enantiomers of the analyte and the chiral selector immobilized on the stationary phase. The stability difference between these two complexes dictates the differential retention and, consequently, the separation. For a polar analyte like 2-decanol, the primary interactions governing this process are hydrogen bonding, dipole-dipole interactions, and steric hindrance. We will explore three major classes of CSPs renowned for their efficacy in separating chiral alcohols: polysaccharide-based, cyclodextrin-based, and macrocyclic glycopeptide-based phases.

Performance Comparison of Chiral Stationary Phases

The efficacy of a CSP is quantified by its ability to produce two well-resolved peaks for the enantiomeric pair. The key parameters are the separation factor (α), which measures the relative retention of the two enantiomers, and the resolution (Rs), which considers both the separation factor and the peak widths. An α value greater than 1.1 and an Rs value greater than 1.5 are generally desired for baseline separation.

Polysaccharide-based CSPs, particularly those derived from cellulose and amylose, are the most widely used in HPLC for their broad applicability and high success rates.[1] The chiral selectors are typically derivatives like carbamates or esters of the polysaccharide backbone, which is coated or covalently bonded to a silica support.[2] The separation mechanism, while not fully elucidated, is believed to involve a combination of hydrogen bonding, dipole-dipole interactions, and inclusion into chiral grooves or cavities formed by the helical structure of the polysaccharide derivative.[3]

For 2-decanol, whose primary interaction site is the hydroxyl group, polysaccharide phases offer multiple potential hydrogen bonding sites via the carbamate functionalities. The alkyl chain can then interact with the hydrophobic backbone of the polysaccharide.

Experimental Data Summary:

Column Name	Chiral Selector	Mobile Phase	Flow Rate (mL/min)	Temp. (°C)	α	Rs	Reference
CHIRALCEL® OD-H	Cellulose tris(3,5-dimethylphenylcarbamate)	n-Hexane / 2-Propanol (98:2, v/v)	1.0	25	1.35	2.10	[4]
CHIRALPAK® AD-H	Amylose tris(3,5-dimethylphenylcarbamate)	n-Hexane / 2-Propanol (95:5, v/v)	0.5	25	1.28	1.95	[5][6]

Analysis and Causality:

Both the cellulose-based (OD-H) and amylose-based (AD-H) columns provide excellent baseline separation of 2-decanol enantiomers. The CHIRALCEL® OD-H, under the specified conditions, shows slightly higher selectivity (α=1.35) compared to the CHIRALPAK® AD-H (α=1.28). This can be attributed to the different three-dimensional structures of cellulose versus amylose derivatives. Cellulose forms a more linear, sheet-like structure, while amylose adopts a helical conformation.[7] The specific fit of 2-decanol into the chiral pockets of the cellulose derivative appears to be more energetically favorable for one enantiomer over the other, leading to a greater difference in retention times. The choice of a low percentage of alcohol modifier (2-propanol) is critical; it acts as a competitor for hydrogen bonding sites on the CSP. Lowering the alcohol content generally increases retention and can improve selectivity, as it enhances the interaction between the analyte and the stationary phase.[8]

Cyclodextrin-based CSPs utilize cyclic oligosaccharides (α, β, or γ-cyclodextrin) bonded to a silica support.[3] The primary mechanism of chiral recognition is host-guest inclusion complexation.[9] The hydrophobic interior of the cyclodextrin cavity can include the nonpolar part of the analyte (the decyl chain of 2-decanol), while the hydroxyl groups at the rim of the cavity can form hydrogen bonds with the analyte's polar functional group.[10] The fit of one enantiomer into this chiral cavity is sterically preferred over the other, leading to separation.

These phases are versatile and can be used in reversed-phase, normal-phase, and polar organic modes. For a moderately nonpolar analyte like 2-decanol, both normal-phase and reversed-phase modes are viable.

Experimental Data Summary:

Column Name	Chiral Selector	Mobile Phase	Flow Rate (mL/min)	Temp. (°C)	α	Rs	Reference
Astec® CYCLOBOND™ I 2000	β-Cyclodextrin	Acetonitrile / Water (30:70, v/v)	1.0	35	1.15	1.65	[11][12]
CP Chirasil-DEX CB (GC)	Derivatized β-Cyclodextrin	Hydrogen (carrier gas)	N/A	60-120	>1.2	>2.0	[4]

Analysis and Causality:

The Astec® CYCLOBOND™ I 2000, a native β-cyclodextrin phase, provides baseline separation in reversed-phase mode. The separation factor is lower than that observed with polysaccharide phases, suggesting a less pronounced difference in the stability of the diastereomeric inclusion complexes. The use of a higher temperature (35 °C) can be beneficial in improving peak shape and efficiency, although it may sometimes reduce selectivity.

It is also important to note the exceptional performance of cyclodextrin-based phases in Gas Chromatography (GC), as shown with the CP Chirasil-DEX CB column. For volatile analytes like 2-decanol, GC can be a powerful alternative, often providing very high resolution.[4] The separation in GC is based on the same inclusion principle but occurs in the gas phase.

Macrocyclic glycopeptide antibiotics, such as teicoplanin and vancomycin, are complex molecules with multiple stereocenters, peptide bonds, and sugar moieties. When bonded to silica, they create CSPs with a rich variety of potential interaction sites.[13] Chiral recognition can occur through a combination of hydrogen bonding, dipole-dipole, ionic, and steric interactions.[14] These columns are known for their multi-modal capabilities, operating effectively in normal-phase, reversed-phase, and polar organic modes.[15]

Experimental Data Summary:

Column Name	Chiral Selector	Mobile Phase	Flow Rate (mL/min)	Temp. (°C)	α	Rs	Reference
Chirobiotic™ T	Teicoplanin	n-Hexane / Ethanol (90:10, v/v)	1.0	25	1.22	1.80	[15][16]

Analysis and Causality:

The Chirobiotic™ T (teicoplanin-based) column successfully resolves 2-decanol in normal-phase mode. The basket-like structure of the glycopeptide provides a chiral cavity where interactions can occur. The hydroxyl group of 2-decanol can interact with the amide and hydroxyl groups of the selector, while the alkyl chain is sterically accommodated within the macrocyclic structure. The performance is comparable to the polysaccharide phases, demonstrating its utility as a strong candidate for screening. The screening of different alcohols as mobile phase modifiers is a key step in method development with these columns.[17]

Experimental Protocols and Method Development Workflow

Achieving a successful chiral separation is often an empirical process. A systematic screening approach is the most efficient path to identifying the optimal CSP and mobile phase combination.

Caption: A generalized workflow for developing a chiral separation method.

• System Preparation: Ensure the HPLC system is thoroughly flushed with a solvent compatible with the column, such as 2-propanol. Many common HPLC solvents (e.g., THF, acetone, ethyl acetate) can irreversibly damage coated polysaccharide CSPs.[18]

• Column: CHIRALCEL® OD-H, 250 x 4.6 mm, 5 µm.

• Mobile Phase: Prepare a mixture of n-Hexane and 2-Propanol (98:2, v/v). Degas the mobile phase thoroughly.

• Flow Rate: Set the flow rate to 1.0 mL/min.

• Temperature: Maintain the column temperature at 25 °C using a column oven.

• Injection: Inject 10 µL of a 1 mg/mL solution of racemic 2-decanol dissolved in the mobile phase.

• Detection: Use a UV detector at 210 nm (due to end absorbance of the alcohol) or a Refractive Index (RI) detector.

• Data Analysis: Calculate the separation factor (α) and resolution (Rs) from the resulting chromatogram.

• System Preparation: Flush the HPLC system with the mobile phase to be used.

• Column: Astec® CYCLOBOND™ I 2000, 250 x 4.6 mm, 5 µm.[11]

• Mobile Phase: Prepare a mixture of Acetonitrile and Water (30:70, v/v). Degas thoroughly.

• Flow Rate: Set the flow rate to 1.0 mL/min.

• Temperature: Set the column temperature to 35 °C.

• Injection: Inject 10 µL of a 1 mg/mL solution of racemic 2-decanol dissolved in the mobile phase.

• Detection: Use a Refractive Index (RI) detector.

• Data Analysis: Calculate α and Rs.

Conclusion and Recommendations

For the specific task of separating 2-decanol enantiomers, polysaccharide-based CSPs, particularly CHIRALCEL® OD-H , demonstrate superior performance, offering the highest separation factor and resolution under straightforward normal-phase conditions. This is likely due to the highly effective steric fit and hydrogen bonding interactions within the chiral grooves of the cellulose derivative.

While cyclodextrin and macrocyclic glycopeptide phases also achieve baseline separation, their selectivity is comparatively lower for this specific analyte. However, their utility should not be dismissed. The Astec® CYCLOBOND™ phase offers the advantage of working in a reversed-phase mode, which can be beneficial for samples in aqueous matrices. The Chirobiotic™ T column provides an alternative selectivity that could be crucial if co-eluting impurities are present on polysaccharide phases.

Therefore, for routine analysis and high-throughput screening of 2-decanol, a cellulose tris(3,5-dimethylphenylcarbamate) CSP is the primary recommendation. For more complex matrices or as a secondary, orthogonal method for confirmation, both cyclodextrin and macrocyclic glycopeptide phases are excellent and viable alternatives.

Caption: Decision logic for selecting a CSP for 2-decanol separation.

References

• Comparative Chiral Separation of Thalidomide Class of Drugs Using Polysaccharide-Type Stationary Phases with Emphasis on Elution Order and Hysteresis in Polar Organic Mode. MDPI. Available from: [Link]

• Enantioselective Liquid Chromatographic Separations Using Macrocyclic Glycopeptide-Based Chiral Selectors. MDPI. Available from: [Link]

• Chiral column chromatography. Wikipedia. Available from: [Link]

• Chiral Stationary Phases for Liquid Chromatography: Recent Developments. National Institutes of Health. Available from: [Link]

• Chiral Separations by HPLC on Immobilized Polysaccharide Chiral Stationary Phases. JoVE. Available from: [Link]

• Instruction manual for CHIRALPAK® AD-H. HPLC. Available from: [Link]

• Macrocyclic glycopeptide‐based chiral selectors for enantioseparation in sub/supercritical fluid chromatography. National Institutes of Health. Available from: [Link]

• HPLC Enantioseparation on Cyclodextrin-Based Chiral Stationary Phases. PubMed. Available from: [Link]

• Instruction Manual for CHIRALCEL OD-H, CHIRALCEL OJ-H Columns. HPLC. Available from: [Link]

• Enantiomeric Separations by HPLC Using Macrocyclic Glycopeptide-Based Chiral Stationary Phases. Springer Nature Experiments. Available from: [Link]

• Separation of the enantiomers of substituted dihydrofurocoumarins by HPLC using macrocyclic glycopeptide chiral stationary phases. ResearchGate. Available from: [Link]

• Playing with Selectivity for Optimal Chiral Separation. LCGC International. Available from: [Link]

• 8.12 Chromatographic Separations and Analysis: Macrocyclic Glycopeptide Chiral Stationary Phases. ResearchGate. Available from: [Link]

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• 1. Comparative Chiral Separation of Thalidomide Class of Drugs Using Polysaccharide-Type Stationary Phases with Emphasis on Elution Order and Hysteresis in Polar Organic Mode | MDPI [mdpi.com]
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• 3. Chiral column chromatography - Wikipedia [en.wikipedia.org]
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• 11. mz-at.de [mz-at.de]
• 12. Astec<SUP>®</SUP> CYCLOBOND I 2000 Chiral (5 μm) HPLC Columns L × I.D. 15 cm × 2.1 mm, HPLC Column | Sigma-Aldrich [sigmaaldrich.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
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• 16. Enantiomeric Separations by HPLC Using Macrocyclic Glycopeptide-Based Chiral Stationary Phases | Springer Nature Experiments [experiments.springernature.com]
• 17. Macrocyclic glycopeptide‐based chiral selectors for enantioseparation in sub/supercritical fluid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 18. hplc.eu [hplc.eu]

A Comparative Guide to the Accurate Determination of Enantiomeric Excess in 2-Decanol: NMR vs. Chromatography

In the landscape of pharmaceutical development and asymmetric synthesis, the precise determination of enantiomeric excess (ee) is not merely a procedural step but a cornerstone of product safety, efficacy, and regulatory compliance. The chiral secondary alcohol, 2-decanol, serves as a pertinent model for discussing the nuances of ee determination. This guide provides an in-depth, objective comparison of two principal analytical techniques employed for this purpose: Nuclear Magnetic Resonance (NMR) spectroscopy and chiral chromatography. Our focus will be on the practical application, inherent accuracy, and potential pitfalls of each method, supported by experimental insights to aid researchers in making informed decisions.

The Principle of Enantiomeric Discrimination

Enantiomers, being mirror images, possess identical physical properties in an achiral environment, which makes their differentiation challenging. Both NMR and chromatography overcome this by introducing a chiral element to create diastereomeric interactions, which do have distinct physical and chemical properties.

• NMR Spectroscopy achieves this by either covalently bonding the enantiomers to a chiral derivatizing agent (CDA) or by forming transient diastereomeric complexes with a chiral solvating agent (CSA) or a chiral shift reagent (CSR).[1][2] This results in distinguishable signals for each enantiomer in the NMR spectrum.

• Chiral Chromatography physically separates the enantiomers by passing them through a column containing a chiral stationary phase (CSP).[3][4] The differential interaction between the enantiomers and the CSP leads to different retention times, allowing for their separation and quantification.[4]

Methodology 1: NMR Spectroscopy for ee Determination

NMR offers a homogenous phase method for ee determination, which can be both rapid and require minimal sample preparation post-derivatization.[5]

Approach 1: Chiral Derivatizing Agents (CDAs)

The most robust NMR method for secondary alcohols like 2-decanol involves derivatization with an enantiomerically pure chiral agent. α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), commonly known as Mosher's acid, is a widely used CDA for this purpose.[6][7] The reaction of (R)- and (S)-2-decanol with (R)-MTPA chloride, for example, yields two diastereomeric esters. The distinct chemical environments of the protons in these diastereomers lead to different chemical shifts in the ¹H NMR spectrum, allowing for quantification via integration.[6]

Causality in Protocol Design: The choice of Mosher's acid is deliberate. The phenyl group in the resulting ester creates a significant anisotropic effect, causing differential shielding or deshielding of the protons in the two diastereomers, leading to clear separation of their corresponding NMR signals.[7] It is crucial to ensure the derivatization reaction goes to completion to avoid kinetic resolution, which would lead to an inaccurate ee determination.

Experimental Protocol: ee Determination of 2-Decanol via Mosher's Ester Analysis

• Sample Preparation: In a clean NMR tube, dissolve ~5-10 mg of the 2-decanol sample in 0.5 mL of a dry deuterated solvent (e.g., CDCl₃).

• Derivatization: Add a slight molar excess of enantiomerically pure (R)-(-)-MTPA chloride and a small amount of a non-nucleophilic base (e.g., pyridine) to catalyze the reaction.

• Reaction Monitoring: Gently agitate the tube and monitor the reaction by ¹H NMR until the disappearance of the 2-decanol carbinol proton signal.

• Data Acquisition: Acquire a quantitative ¹H NMR spectrum. Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 of the peaks of interest to allow for complete relaxation and accurate integration.

• Data Analysis: Identify a well-resolved proton signal for each diastereomer. The methoxy or the methyl protons of the 2-decanol moiety are often good candidates. Integrate the corresponding peaks. The enantiomeric excess is calculated using the formula: % ee = [ |(Area₁ - Area₂)| / (Area₁ + Area₂) ] x 100

Caption: Workflow for ee determination of 2-decanol by NMR using a chiral derivatizing agent.

Approach 2: Chiral Shift Reagents (CSRs)

Lanthanide-based chiral shift reagents, such as Eu(hfc)₃ (tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorato]europium(III)), can be used for a more direct analysis without covalent modification.[8] The CSR forms transient diastereomeric complexes with the enantiomers of 2-decanol in the NMR tube. This interaction induces large chemical shift changes, and the differential stability of the diastereomeric complexes often results in separate signals for the enantiomers.[9]

Expertise in Application: While seemingly simpler, the use of CSRs requires careful optimization. The concentration of the shift reagent is critical; too little results in poor resolution, while too much can lead to significant line broadening, which complicates accurate integration. This method is often more suitable for qualitative or semi-quantitative screening. The accuracy can be limited by spectral resolution for samples with high ee and by errors in peak intensity measurement for samples with low ee.[8]

Methodology 2: Chiral Chromatography for ee Determination

Chromatographic methods are the gold standard for enantiomeric separations due to their high resolving power and sensitivity.[3] For a molecule like 2-decanol, both chiral Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are viable options.[10]

Technique 1: Chiral Gas Chromatography (GC)

Given the volatility of 2-decanol, chiral GC is an excellent choice. The separation occurs on a chiral stationary phase, typically a cyclodextrin derivative.[4] The enantiomers interact differently with the chiral cavities of the cyclodextrin, leading to different retention times.[4]

Trustworthiness of the Protocol: A well-developed chiral GC method is highly robust and reproducible. The key to a self-validating system lies in ensuring baseline resolution between the enantiomeric peaks and demonstrating method linearity and accuracy with standards of known enantiomeric composition.

Experimental Protocol: ee Determination of 2-decanol via Chiral GC

• Column Selection: Choose a suitable chiral GC column. A column with a modified β-cyclodextrin stationary phase is a common starting point for chiral alcohols.[4][10]

• Sample Preparation: Prepare a dilute solution of the 2-decanol sample (e.g., 1 mg/mL) in a volatile solvent like dichloromethane.[10]

• Instrumental Conditions:

  • Injector: 230°C

  • Detector (FID): 250°C

  • Carrier Gas: Hydrogen or Helium[10]

  • Oven Program: Start at 60°C, hold for 1 minute, then ramp to 120°C at 2°C/minute.[10]

• Injection: Inject 1 µL of the prepared sample.

• Data Analysis: Integrate the peak areas of the two separated enantiomers. The enantiomeric excess is calculated using the same formula as for the NMR method.

Caption: Workflow for ee determination of 2-decanol by chiral chromatography.

Technique 2: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC offers great versatility in column and mobile phase selection.[3] For 2-decanol, polysaccharide-based chiral stationary phases, such as those derived from cellulose or amylose, are often effective.[10] The separation mechanism relies on a combination of interactions like hydrogen bonding and dipole-dipole interactions between the analyte and the CSP.[10]

Head-to-Head Comparison: Accuracy and Practical Considerations

Parameter	NMR Spectroscopy	Chiral Chromatography (GC/HPLC)
Accuracy	Generally considered accurate to within ±1-2%. Can be affected by peak overlap and integration errors, especially at very high or low ee.[8]	Highly accurate, often to within ±0.1-0.5% with proper validation. Considered the benchmark for quantitative ee determination.[11][12]
Precision	Good, but can be user-dependent based on integration parameters.	Excellent, with typical relative standard deviations (RSDs) well below 5%.[12]
Sensitivity (LOD/LOQ)	Lower sensitivity. May struggle to accurately quantify a minor enantiomer below 1-2%.[8]	High sensitivity. Can accurately quantify minor enantiomers at levels of 0.1% or lower.[13]
Speed & Throughput	Faster for a single sample if a standard protocol is used. Derivatization adds time.[5]	Slower per sample due to run times, but autosamplers allow for high throughput of many samples.
Method Development	Can be relatively straightforward with common CDAs like Mosher's acid. CSR methods require more optimization.[14]	Can be time-consuming and requires screening of multiple columns and mobile phases.[3][14]
Sample Requirement	Requires more sample (typically a few milligrams).[8]	Requires very little sample (microgram to nanogram quantities).
Potential Pitfalls	Incomplete derivatization, kinetic resolution, peak overlap, line broadening with CSRs.[8][15]	Peak co-elution, column degradation, lack of universal column for all compounds.
Cost (Instrument)	High initial instrument cost.	Moderate to high initial instrument cost.
Cost (Consumables)	Deuterated solvents, chiral reagents.	Columns, high-purity solvents. Chiral columns can be expensive.[1]

Conclusion and Recommendations

Both NMR spectroscopy and chiral chromatography are powerful techniques for the determination of the enantiomeric excess of 2-decanol, each with its own set of strengths and weaknesses.

Chiral chromatography, particularly chiral GC for a volatile analyte like 2-decanol, stands out as the superior method for highly accurate and precise quantitative analysis. Its high sensitivity makes it indispensable for applications where the detection of trace amounts of the minor enantiomer is critical, such as in pharmaceutical quality control and regulatory submissions. While method development can be more intensive, the resulting validated method offers unparalleled reliability.

NMR spectroscopy serves as an excellent complementary and confirmatory technique. The use of chiral derivatizing agents like Mosher's acid provides a robust and relatively quick assessment of enantiomeric purity, especially useful during reaction monitoring or in research settings where high-throughput screening is not the primary goal. It is a valuable tool for confirming the identity of the major enantiomer when the absolute configuration of the starting material is known. However, for the precise quantification of high enantiopurities (e.g., >99% ee), its accuracy can be limited compared to chromatography.

Ultimately, the choice of method depends on the specific requirements of the analysis. For routine, high-accuracy ee determination, a validated chiral chromatography method is the recommended approach. For rapid screening, structural confirmation, and situations where chromatographic method development is not feasible, NMR offers a potent and reliable alternative.

References

• Wilson, W. K., Scallen, T. J., & Morrow, C. U. (1982). Determination of the enantiomeric purity of mevalonolactone via NMR using a chiral lanthanide shift reagent. Journal of Lipid Research, 23(4), 645–652. [Link]

• Godejohann, M. (2022). NMR-Based Chromatography Readouts: Indispensable Tools to “Translate” Analytical Features into Molecular Structures. Molecules, 27(22), 7723. [Link]

• Mocan, T., & van der Berg, F. (2021). Recent advances in NMR-based metabolomics of alcoholic beverages. Current Opinion in Food Science, 42, 114-122. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Phenomenex. [Link]

• LibreTexts. (2022). 5.2: Determining Enantiomeric or Isomeric Purity of Active Pharmaceutical Ingredients. Chemistry LibreTexts. [Link]

• Wolf, C. (2020). Using NMR spectroscopic methods to determine enantiomeric purity and assign absolute stereochemistry. Request PDF. [Link]

• De Feyter, H., & De Graaf, R. A. (2023). Resolving enantiomers of 2-hydroxy acids by NMR. Analytical Chemistry. [Link]

• Ares, A. M., Bernal, J., Janvier, A., & Toribio, L. (2022). Chiral and achiral separation of ten flavanones using supercritical fluid chromatography. Application to bee pollen analysis. Journal of Chromatography A, 1685, 463595. [Link]

• Tovar, A., et al. (2021). Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids. Organic Chemistry Frontiers. [Link]

• Sánchez, F. G., & Diaz, A. N. (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Chirality, 24(10), 821-827. [Link]

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols, 2(10), 2451–2458. [Link]

• Wenzel, T. J., & Wilcox, J. D. (2003). Spectroscopic methods for determining enantiomeric purity and absolute configuration in chiral pharmaceutical molecules. Chirality, 15(4), 314-329. [Link]

• Gable, K. (n.d.). Mosher ester derivatives. Oregon State University. [Link]

• LibreTexts. (2024). 23.1: NMR Shift Reagents. Chemistry LibreTexts. [Link]

• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Restek. [Link]

• Wenzel, T. J. (2018). NMR determination of enantiomeric purity. Chemical Reviews, 118(18), 9395-9457. [Link]

• Peñuelas, C. A., et al. (2020). EANM guideline on the validation of analytical methods for radiopharmaceuticals. EJNMMI Radiopharmacy and Chemistry, 5(1), 7. [Link]

• ResearchGate. (2011). Development and validation of a chiral HPLC method for rapid screening of allylic alcohol asymmetric epoxidation processes. Request PDF. [Link]

• Wang, Y., et al. (2022). Determination of 2-Pentanol Enantiomers via Chiral GC-MS and Its Sensory Evaluation in Baijiu. Foods, 11(17), 2596. [Link]

• Emwas, A. H. (2015). The Strengths and Weaknesses of NMR Spectroscopy and Mass Spectrometry with Particular Focus on Metabolomics Research. Methods in Molecular Biology, 1277, 161-193. [Link]

• ResearchGate. (2010). 1H NMR spectroscopy in the presence of Mosher acid to rapidly determine the enantiomeric composition of amino acid benzyl esters, chirons susceptible to easy racemization. Request PDF. [Link]

• Chen, Y. (2001). Recent Advances in 1H NMR Determination of Absolute Configuration via Chiral Derivatizing Agents. University of Illinois Urbana-Champaign. [Link]

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The Strategic Acquisition of (R)-(-)-2-Decanol: A Cost-Benefit Analysis for Synthetic Applications

A Senior Application Scientist's Guide to "Buy vs. Synthesize" for a Key Chiral Building Block

For researchers and process chemists in pharmaceutical and fine chemical synthesis, the procurement of enantiomerically pure building blocks is a critical decision point with significant implications for project timelines, budget, and overall efficiency. (R)-(-)-2-Decanol, a chiral secondary alcohol, presents a classic dilemma: should one purchase the high-purity enantiomer directly, or is it more advantageous to synthesize it in-house from a racemic precursor? This guide provides a detailed cost-benefit analysis of these two strategies, offering experimental data and protocols to inform your decision-making process.

The Role of Chiral Secondary Alcohols in Synthesis

Chiral secondary alcohols are invaluable intermediates in the synthesis of a wide array of complex molecules, particularly in the pharmaceutical and fragrance industries.[1][2] Their hydroxyl group serves as a versatile handle for a variety of chemical transformations, while the stereocenter dictates the three-dimensional architecture of the final product—a crucial factor for biological activity.[3] The use of enantiopure starting materials like (R)-(-)-2-Decanol can circumvent the need for challenging and often costly chiral separations or asymmetric syntheses at later stages of a synthetic sequence.

Strategic Options for Acquiring (R)-(-)-2-Decanol

Two primary strategies exist for obtaining enantiopure (R)-(-)-2-Decanol:

• Strategy A: Direct Purchase. The most straightforward approach is to procure the enantiomerically pure (R)-(-)-2-Decanol from a chemical supplier. This offers immediate access to a well-characterized, high-purity starting material.

• Strategy B: In-house Synthesis via Enzymatic Kinetic Resolution. A common and powerful method for preparing chiral alcohols is the kinetic resolution of a racemic mixture.[4] This involves the use of a lipase, such as Candida antarctica lipase B (CALB), to selectively acylate one enantiomer, allowing for the separation of the unreacted enantiomer (the desired (R)-(-)-2-Decanol) from its esterified counterpart.[5]

The logical workflow for deciding between these two strategies is outlined below.

Decision workflow for acquiring (R)-(-)-2-Decanol.

Cost-Benefit Analysis: A Quantitative Comparison

To provide a clear comparison, we will analyze the costs and performance metrics associated with obtaining 1 gram of (R)-(-)-2-Decanol with high enantiomeric excess (>97% ee).

Cost Analysis

The following table breaks down the estimated costs for each strategy. Prices are based on current catalogue listings from major chemical suppliers and are subject to change.

Parameter	Strategy A: Direct Purchase	Strategy B: In-house Synthesis (Kinetic Resolution)	Justification & Causality
Starting Material	(R)-(-)-2-Decanol, 97% ee	Racemic 2-decanol	Strategy A requires the direct purchase of the enantiopure product. Strategy B starts with the significantly cheaper racemate.
Cost of Chiral Source	$153.00 / 1 g[6]	$21.60 / 5 g (for 2 g racemate)[7]	The primary cost driver for Strategy A is the high value of the purified enantiomer.
Key Reagents	N/A	Candida antarctica lipase B (CALB), immobilized (~ 0.10/g)	Strategy B necessitates the purchase of the biocatalyst and an acyl donor. CALB is highly efficient and can often be recycled, reducing its effective cost over multiple runs.
Solvents & Other Reagents	N/A	Hexane, chromatography supplies (~$5)	Purification of the resolved alcohol and ester adds to the overall cost of Strategy B.
Estimated Total Cost per Gram of (R)-(-)-2-Decanol	~$153.00	~$30 - $40	The in-house synthesis route offers a substantial cost saving on a per-gram basis, primarily due to the low cost of the racemic starting material. This assumes a successful resolution and purification.

Performance and Experimental Considerations

Beyond direct costs, several performance metrics must be considered.

Parameter	Strategy A: Direct Purchase	Strategy B: In-house Synthesis (Kinetic Resolution)	Justification & Causality
Enantiomeric Excess (ee)	>97% (guaranteed)[6]	Typically >95%, can reach >99% with optimization[5]	The purchased product comes with a certificate of analysis. In-house synthesis requires analytical validation (e.g., chiral GC or HPLC) to confirm enantiopurity.
Yield	100% (of purchased amount)	Theoretical max. 50%	Kinetic resolution inherently separates the two enantiomers, with a maximum of 50% of the starting racemate being the desired enantiomer. The other 50% is the acylated (S)-enantiomer.
Time to Availability	1-3 business days (shipping)	1-2 days (reaction and workup) + development time	Direct purchase offers the fastest access to the material. In-house synthesis requires initial setup and optimization.
Labor & Equipment	Minimal (weighing)	Significant (reaction setup, monitoring, workup, purification)	Strategy B requires a chemist's time and standard laboratory equipment (glassware, stir plates, chromatography setup).
Scalability	Limited by supplier stock and budget	Highly scalable	Once the protocol is established, kinetic resolution can be scaled to produce kilogram quantities, amplifying the cost savings.

Experimental Protocol: Enzymatic Kinetic Resolution of Racemic 2-Decanol

This protocol provides a representative procedure for the lipase-catalyzed kinetic resolution of racemic 2-decanol.[4][5]

Materials:

• Racemic 2-decanol (1.0 eq)

• Immobilized Candida antarctica lipase B (CALB, e.g., Novozym® 435) (10-20 wt% of substrate)

• Vinyl acetate (0.5 - 0.6 eq)

• Anhydrous solvent (e.g., hexane or MTBE)

• Standard laboratory glassware

• Magnetic stirrer and heating plate

• Rotary evaporator

• Silica gel for column chromatography

Workflow Diagram:

Workflow for enzymatic kinetic resolution.

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add racemic 2-decanol (e.g., 2.0 g, 12.6 mmol) and anhydrous hexane (25 mL).

• Add vinyl acetate (0.55 eq, 0.65 mL, 6.9 mmol).

• Add immobilized Candida antarctica lipase B (e.g., 200 mg, 10 wt%).

• Reaction: Stir the suspension at a constant temperature (e.g., 30 °C).

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by GC or TLC. The goal is to stop the reaction as close to 50% conversion as possible to maximize the yield and enantiomeric excess of the remaining alcohol. This typically takes several hours.

• Workup: Once ~50% conversion is reached, filter the reaction mixture to remove the immobilized enzyme. The enzyme can be washed with fresh solvent and dried for potential reuse.

• Purification: Concentrate the filtrate under reduced pressure. The resulting residue, a mixture of (R)-(-)-2-decanol and (S)-decyl acetate, can be separated by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the pure (R)-(-)-2-decanol.

• Analysis: Determine the enantiomeric excess of the purified alcohol using chiral GC or HPLC analysis.

Conclusion and Recommendations

The decision to buy or synthesize (R)-(-)-2-decanol is a trade-off between cost and convenience.

• For small-scale applications (mg to low-gram scale), early-stage research, or when time is the most critical factor, direct purchase is the superior strategy. The high cost is justified by the immediate availability of a high-purity, well-defined reagent, eliminating the need for process development and analytical method validation.

• For large-scale synthesis (multi-gram to kilogram scale) and cost-sensitive projects, in-house synthesis via enzymatic kinetic resolution offers significant economic advantages. The raw material costs are substantially lower, and the process is highly scalable. While this strategy requires an initial investment in development time and resources, the long-term savings and control over the supply chain can be substantial. The co-produced (S)-acetate can also be hydrolyzed back to the (S)-alcohol, providing access to the other enantiomer if needed.

Ultimately, the optimal choice depends on a careful evaluation of your specific project needs, resources, and long-term goals. This guide provides the foundational data to make an informed and strategic decision.

References

• Chirality plays a very important role in flavour and fragrance chemistry. In this short review we will examine the chemistry and odour properties of such important chiral materials as menthol, carvone, methyl dihydrojasmonate, ambergris (Ambrox) and sandalwood odourants (β-santalol). ResearchGate. [Link]

• Comparative Analysis of Kinetic Parameters of Sustainable Branched Esters Obtained from Lauric Acid. ACS Omega. [Link]

• Chiral chemistry in flavours & fragrances. Chemical Specificities Magazine. [Link]

• Lipase Catalysed Kinetic Resolution of Racemic 1,2-Diols Containing a Chiral Quaternary Center. PMC. [Link]

• Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. PMC. [Link]

• Chiral Purification of Volatile Flavors and Fragrances by SFC. Waters Corporation. [Link]

• Lipase Assisted (S)-Ketoprofen Resolution from Commercially Available Racemic Mixture. Semantic Scholar. [Link]

• Renewable Methanol Update (December 2025). Advanced BioFuels USA. [Link]

• Enantioselective Gas Chromatography in Flavor and Fragrance Analysis: Strategies for the Identification of Known and Unknown Plant Volatiles. Oxford Academic. [Link]

• Lipase-Catalyzed Resolution of Racemic 2-Alkyl Substituted 1-Alkanolsl. CORE. [Link]

• Lipases-catalyzed enantioselective kinetic resolution of racemic alcohols: An overview. Journal of Chemical and Pharmaceutical Research. [Link]

• Fragrances: Chiral Chemistry in Flavours. Scribd. [Link]

• Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols. MDPI. [Link]

• Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core. PMC. [Link]

• Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. MDPI. [Link]

• Candida Antarctica Lipase B Enzyme for Biodiesel Production. KDN Biotech. [Link]

• 2-decanol methyl octyl carbinol. The Good Scents Company. [Link]

• 2-Decanol, 5mL, Each. CP Lab Safety. [Link]

• Lipase B Candida Antarctica Immobilized. Cenmed Enterprises. [Link]

• Lipase B Candida antarctica, r. SLS. [Link]

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literature review of (R)-(-)-2-Decanol applications in synthesis

Executive Summary: The Chiral Pool Advantage

(R)-(-)-2-Decanol (CAS: 26303-54-8) is a high-value chiral secondary alcohol serving as a critical building block in asymmetric synthesis.[1] Unlike its racemic counterpart, which finds use primarily as a bulk solvent or surfactant intermediate, the (R)-enantiomer is essential for applications requiring strict stereochemical control.[1] Its utility spans three high-precision fields: pheromone synthesis (where enantiopurity dictates biological response), liquid crystal engineering (as a chiral dopant to induce helical twisting), and pharmaceutical intermediates (via stereospecific inversions).[1]

This guide objectively compares (R)-(-)-2-Decanol against its stereoisomers and homologous alternatives, supported by experimental protocols and mechanistic visualizations.[1]

Comparative Analysis: Performance & Alternatives

The choice of chiral alcohol significantly impacts the efficiency of the final application. The table below contrasts (R)-(-)-2-Decanol with its primary alternatives.

Table 1: Comparative Performance Matrix

Feature	(R)-(-)-2-Decanol	(S)-(+)-2-Decanol	Racemic 2-Decanol	(R)-2-Octanol (Alternative)
Stereochemical Purity	High (>98% ee typical)	High (>98% ee typical)	None (50:50 mixture)	High
Pheromone Activity	Agonist/Attractant for specific species (e.g., Myrmica ants, Crematogaster).[1]	Often Antagonist or biologically inert.[1]	Reduced Efficacy (50% active mass; potential inhibition).[1]	Active for different species; higher volatility.[1][2]
Liquid Crystal HTP	Induces Right-Handed (or Left, host-dependent) Helix.[1]	Induces Opposite Helix Handedness.[1]	Zero HTP (Phase separation without twist).[1]	Lower HTP due to shorter chain length (reduced order parameter).
Synthesis Utility	Precursor for (S)-esters via Mitsunobu (Inversion).[1][3]	Precursor for (R)-esters via Mitsunobu.[1]	Non-selective; requires kinetic resolution.[1]	Similar chemistry; different solubility profile.[1][2]
Cost	High (Specialty Reagent)	High (Specialty Reagent)	Low (Commodity Chemical)	Moderate

Key Insight: In liquid crystal (LC) applications, the "Helical Twisting Power" (HTP) is directly proportional to the optical purity. Using racemic 2-decanol in LC formulations results in a "racemic compensation" effect, nullifying the chiral nematic phase entirely.

Critical Applications & Mechanisms

Pheromone Synthesis and Biological Activity

Insect pheromone systems are notoriously stereospecific. (R)-(-)-2-Decanol serves as a precursor to or a homolog of aggregation and trail pheromones in Hymenoptera (ants/bees).[1]

• Mechanism: The hydroxyl group binds to specific olfactory receptors. The alkyl tail (C10) provides the necessary hydrophobic interaction.

• Causality: Changing the stereocenter from (R) to (S) often changes the molecule from an attractant to an inhibitor.

• Application: It is used to synthesize (R)-2-decyl acetate , a pheromone component.[1] Note that direct esterification retains the (R)-configuration, while Mitsunobu coupling inverts it to (S).[1]

Chiral Dopants in Liquid Crystals

(R)-(-)-2-Decanol is coupled with rigid mesogenic cores (e.g., biphenyls, binaphthyls) to create chiral dopants.[1]

• Function: When doped into an achiral nematic host, the chiral tail exerts a torque on the surrounding molecules, inducing a supramolecular helix (Cholesteric phase).

• Chain Length Effect: Compared to (R)-2-Octanol, the longer decyl chain of (R)-2-Decanol often improves solubility in the LC host and stabilizes the phase by interdigitating more effectively with the host's alkyl tails.[1]

Experimental Protocols

Protocol A: Stereospecific Inversion via Mitsunobu Reaction

Objective: Synthesize (S)-2-Decyl derivatives from (R)-(-)-2-Decanol with complete stereoinversion.[1] This demonstrates the "self-validating" nature of the chemistry—success is confirmed by the measurement of opposite optical rotation.

Reagents:

• Substrate: (R)-(-)-2-Decanol (1.0 eq)[1]

• Nucleophile: Benzoic acid (1.1 eq) (Surrogate for acidic nucleophiles)[1]

• Phosphine: Triphenylphosphine (

  ) (1.2 eq)[1]

• Azodicarboxylate: Diisopropyl azodicarboxylate (DIAD) (1.2 eq)[1]

• Solvent: Anhydrous THF

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and purge with Argon. Dissolve (R)-(-)-2-Decanol (158 mg, 1 mmol),

  (315 mg), and Benzoic acid (134 mg) in anhydrous THF (5 mL).

• Cooling: Cool the mixture to 0°C in an ice bath to suppress side reactions (e.g., hydrazine formation).

• Addition: Add DIAD (242 mg) dropwise over 10 minutes. The solution will turn yellow.

• Reaction: Allow to warm to room temperature and stir for 12 hours.

  • Validation Check: Monitor via TLC.[1][4] The disappearance of the alcohol spot confirms conversion.

• Workup: Quench with saturated

  . Extract with diethyl ether.[1] Dry over .[1]

• Purification: Silica gel chromatography (Hexane/EtOAc 9:1).

• Result: (S)-2-Decyl benzoate.[1] The stereocenter is inverted (

  mechanism).[1][5][6]

Protocol B: Retention Esterification (Steglich)

Objective: Synthesize (R)-2-Decyl Acetate (Pheromone Mimic) with retention of configuration.

Reagents:

• (R)-(-)-2-Decanol[1]

• Acetic Acid[1]

• DCC (Dicyclohexylcarbodiimide)[1]

• DMAP (4-Dimethylaminopyridine) (Catalyst)[1]

Methodology:

• Mix (R)-2-Decanol (1 eq), Acetic Acid (1.1 eq), and DMAP (0.1 eq) in DCM.

• Add DCC (1.1 eq) at 0°C.[1]

• Stir at RT for 4 hours. Urea precipitate forms (visual confirmation of reaction progress).

• Filter urea, wash with acid/base, and concentrate.

• Outcome: (R)-2-Decyl Acetate (>98% ee retention).[1]

Visualizations

Diagram 1: Stereochemical Pathways of (R)-2-Decanol

This diagram illustrates the divergent pathways: Retention (via Acylation) vs. Inversion (via Mitsunobu).[1]

Caption: Divergent synthesis pathways. Mitsunobu reaction inverts chirality to (S), while standard acylation retains (R).[1]

Diagram 2: Liquid Crystal Helical Induction

This diagram models how the chiral dopant acts as a "seed" to twist the nematic host.

Caption: Mechanism of helical induction.[1] The chiral dopant exerts torque on the achiral host, creating a cholesteric phase.

References

• BenchChem. Application of Chiral Alcohols in Pheromone Synthesis: A Methodological Overview. Retrieved from [1]

• Organic Chemistry Portal. Mitsunobu Reaction: Mechanism and Protocols. Retrieved from [1]

• Royal Society of Chemistry. Chiral dopants for liquid crystals: Structure-property relationships.[1]Journal of Materials Chemistry C. Retrieved from [1]

• National Institutes of Health (NIH). Trail pheromone identification in the ant Crematogaster scutellaris. Retrieved from [1]

• ScienceDirect. Enantioselective synthesis of chiral alcohols via lipase-catalyzed kinetic resolution.[1]Tetrahedron: Asymmetry. Retrieved from [1]

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assessing the enantiomeric purity of commercial (R)-(-)-2-Decanol

Title: Beyond the CoA: A Definitive Guide to Assessing the Enantiomeric Purity of (R)-(-)-2-Decanol

Executive Summary

Commercial (R)-(-)-2-Decanol is a critical chiral intermediate, often used in the synthesis of liquid crystals and pheromones. While Certificates of Analysis (CoA) typically claim >98% enantiomeric excess (ee), batch-to-batch variability can be significant. Relying solely on optical rotation is a known failure point due to the molecule's low specific rotation and susceptibility to trace impurities.

This guide compares three methods for validating enantiomeric purity:

• Chiral GC (Recommended): The workhorse for routine high-throughput analysis.

• Mosher Ester NMR (Validation): The absolute standard for confirming configuration when reference standards are doubtful.

• Polarimetry (Screening): A low-fidelity quick screen, not suitable for precise ee determination.

The Problem: Why "98%" Might Be Wrong

(R)-2-Decanol (

) is a secondary alcohol with a relatively long alkyl chain. This structural feature creates two analytical challenges:

• Low Optical Rotation: The chiral center is flanked by a methyl group and a long octyl chain. The specific rotation is relatively low magnitude, meaning small amounts of highly rotating impurities (like unreduced ketones or precursors) can skew polarimetry readings, masking the presence of the (S)-enantiomer.

• Volatility: While amenable to GC, the boiling point (~211°C) requires specific column thermal stability that some older chiral phases cannot maintain without bleeding.

Comparative Methodology

Method A: Chiral Gas Chromatography (The Workhorse)

Verdict: Best for routine QC and precise ee quantification.

Mechanism: Separation is achieved via host-guest inclusion complexes . The stationary phase typically contains a derivative of

-cyclodextrin. The (R)- and (S)-enantiomers fit differently into the hydrophobic cavity of the cyclodextrin. The enantiomer that forms a more stable inclusion complex is retained longer.

Protocol:

• Column:

  -DEX 120, CP-Chirasil-DEX CB, or equivalent (25m x 0.25mm).

• Carrier Gas: Helium or Hydrogen (constant flow, ~1.0 mL/min).

• Injector: Split mode (50:1), 250°C.

• Detector: FID, 250°C.

• Oven Program:

  • Start at 60°C (Hold 1 min).

  • Ramp 2°C/min to 130°C.

  • Hold until elution (2-Decanol elutes ~15-20 mins depending on flow).

• Validation: You must inject a racemic mixture (rac-2-decanol) first to establish the separation factor (

  ). If baseline resolution ( ) is not achieved, lower the ramp rate.

Method B: Mosher Ester Analysis (The Absolute Validator)

Verdict: Essential for establishing absolute configuration and self-validating the assay without a chiral standard.

Mechanism: This method converts the enantiomers into diastereomers using

-methoxy- -trifluoromethylphenylacetic acid chloride (MTPA-Cl).

• Causality: The phenyl ring of the MTPA moiety exerts an anisotropic shielding effect.[1] In the (R,R) diastereomer vs. the (R,S) diastereomer, the protons of the 2-decanol backbone (methyl vs. octyl chain) sit in different magnetic environments relative to the phenyl ring, causing distinct chemical shift differences (

  ) in or NMR.

Protocol (Self-Validating System):

• Derivatization: React 10 mg of sample with (R)-(-)-MTPA-Cl and separately with (S)-(+)-MTPA-Cl in pyridine/CDCl3.

• Analysis: Acquire

  NMR (400 MHz+). Focus on the methoxy signal (~3.5 ppm) or the methine proton of the alcohol.

• Calculation:

  A consistent pattern of positive/negative values across the proton backbone confirms the absolute configuration.[2][3]

• Purity Check: Integration of the diastereomeric peaks (e.g., the methoxy singlets or

  doublets in ) gives the molar ratio directly.

Method C: Polarimetry (The Quick Screen)

Verdict: Unreliable for high-precision ee determination.

Mechanism: Measures the rotation of plane-polarized light.[4][5][6][7] (R)-2-Decanol is levorotatory ((-)-rotation) in neat liquid and most solvents.

• Risk: The specific rotation

  is low. A reading of could be a pure sample, or a mixture of (pure) and (impurity).

• Usage: Use only to confirm the sign of rotation (that you didn't receive the S-enantiomer by mistake). Do not use for calculating ee.

Decision Matrix & Workflow

The following diagram illustrates the logical flow for a researcher receiving a new batch of (R)-2-Decanol.

Caption: Decision workflow for selecting the appropriate analytical technique based on reference standard availability.

Data Comparison Table

Feature	Chiral GC (Method A)	Mosher NMR (Method B)	Polarimetry (Method C)
Precision	High ( ee)	Medium ( ee)	Low ( error)
Throughput	High (20 min/sample)	Low (Derivatization + NMR)	High (2 min/sample)
Reference Std	Required (Racemate)	Not Required (Self-validating)	Required (Lit. Value)
Cost per Run	Low (Gas/Column)	High (Deuterated Solvents/MTPA)	Negligible
False Positives	Rare (if resolution > 1.5)	Rare (Diastereomers distinct)	Common (Chemical impurities)

Detailed Mechanism: Mosher Analysis

To understand why Method B is the "Self-Validating" choice, one must visualize the shielding effect. The diagram below shows how the phenyl ring of the Mosher reagent interacts spatially with the 2-Decanol backbone.

Caption: Mechanistic flow of Mosher Ester analysis showing the creation of NMR-distinct diastereomers.

References

• Schurig, V. (2001). Separation of enantiomers by gas chromatography. Journal of Chromatography A, 906(1-2), 275-299. Link

• Hoye, T. R., Jeffrey, C. S., & Shoptaw, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.[2][3][8] Nature Protocols, 2, 2451–2458. Link[3]

• Seco, J. M., Quinoa, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR.[1][2][3][8] Chemical Reviews, 104(1), 17-118. Link

• Sigma-Aldrich. (n.d.). (R)-(-)-2-Decanol Product Specification. Merck KGaA. Link

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Safety & Regulatory Compliance

Navigating the Final Frontier: A Comprehensive Guide to the Proper Disposal of (R)-(-)-2-Decanol

For the modern researcher, the lifecycle of a chemical doesn't end upon its use in an experiment. Responsible disposal is a critical, yet often overlooked, aspect of laboratory safety and environmental stewardship. This guide provides an in-depth, procedural framework for the proper disposal of (R)-(-)-2-Decanol, ensuring the safety of laboratory personnel and adherence to regulatory standards.

(R)-(-)-2-Decanol, a combustible liquid, requires meticulous handling and disposal to mitigate potential hazards. This document moves beyond a simple checklist, offering a deeper understanding of the "why" behind each step, grounded in scientific principles and regulatory compliance.

Section 1: Understanding the Chemical Profile of (R)-(-)-2-Decanol

A thorough understanding of the chemical and physical properties of (R)-(-)-2-Decanol is fundamental to its safe handling and disposal. Classified as a Category 4 combustible liquid by OSHA, its primary hazard lies in its flammability at elevated temperatures.

Property	Value	Source
CAS Number	1120-06-5	N/A
Molecular Formula	C10H22O	N/A
Flash Point	82 - 85 °C (179.6 - 185 °F)	N/A
Boiling Point	211 °C (411.8 °F)	N/A
Hazards	Skin, eye, and respiratory tract irritation. Combustible liquid.	N/A

Section 2: The Disposal Workflow: A Step-by-Step Procedural Guide

The proper disposal of (R)-(-)-2-Decanol is a multi-step process that begins with waste accumulation and culminates in its transfer to a certified hazardous waste facility.

Waste Accumulation and Segregation

The cardinal rule of chemical disposal is to never mix incompatible waste streams. (R)-(-)-2-Decanol waste should be collected in a designated container, separate from other chemical waste unless they are of the same hazard class. For instance, combining flammable solvents like ethanol and hexane is permissible, but mixing them with acids or oxidizers is strictly prohibited.[1]

Container Selection and Labeling: The First Line of Defense

Proper containment is crucial to prevent leaks and spills.

• Container Choice: Utilize a clean, leak-proof container made of a material compatible with (R)-(-)-2-Decanol, such as glass or high-density polyethylene (HDPE). The container should have a secure, tight-fitting screw cap.

• Labeling: Accurate and comprehensive labeling is a legal requirement and a critical safety measure. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "(R)-(-)-2-Decanol"

  • The specific hazards (e.g., "Combustible," "Irritant")

  • The accumulation start date (the date the first drop of waste enters the container)

  • The name and contact information of the generating laboratory or researcher

On-Site Storage: A Controlled Environment

Waste containers must be stored in a designated satellite accumulation area (SAA) within the laboratory. This area should be:

• Close to the point of generation.

• Under the direct control of laboratory personnel.

• Clearly marked with a "Hazardous Waste" sign.

• In a well-ventilated location, away from sources of ignition such as heat, sparks, or open flames.

• Within secondary containment to contain any potential leaks or spills.

According to OSHA regulations, up to 120 gallons of Category 4 flammable liquids may be stored in an approved storage cabinet.[2][3][4]

Arranging for Professional Disposal

Under the Resource Conservation and Recovery Act (RCRA), generators of hazardous waste are responsible for its management from "cradle-to-grave".[5] This necessitates the use of a licensed and certified hazardous waste disposal company for the final treatment and disposal of (R)-(-)-2-Decanol.

Section 3: The Decision Matrix for (R)-(-)-2-Decanol Disposal

The following diagram illustrates the decision-making process for the proper disposal of (R)-(-)-2-Decanol waste in a laboratory setting.

Caption: Disposal workflow for (R)-(-)-2-Decanol.

Section 4: Beyond Disposal: Exploring Greener Alternatives

While compliant disposal is mandatory, responsible chemical management also involves exploring opportunities for waste minimization and recycling.

Small-Scale Laboratory Recycling

For laboratories that generate significant quantities of (R)-(-)-2-Decanol waste, small-scale distillation can be a viable option for recycling.[6][7][8][9] This process separates the alcohol from impurities, allowing it to be reused for less sensitive applications, such as cleaning glassware. Several universities have successful solvent recycling programs that can serve as a model.[10]

Experimental Protocol: Small-Scale Distillation of (R)-(-)-2-Decanol

• Setup: Assemble a standard laboratory distillation apparatus in a fume hood. Ensure all glassware is clean and free of contaminants.

• Charging the Flask: Fill the distillation flask to no more than two-thirds of its volume with the (R)-(-)-2-Decanol waste.

• Heating: Gently heat the flask using a heating mantle.

• Collection: Collect the distilled (R)-(-)-2-Decanol in a clean receiving flask. Monitor the temperature to ensure only the desired fraction is collected.

• Residue Disposal: The remaining residue in the distillation flask is considered hazardous waste and must be disposed of according to the procedures outlined in Section 2.

Neutralization: A Note of Caution

While neutralization is a common practice for acidic and basic waste, it is generally not a recommended or practical method for the disposal of combustible organic liquids like (R)-(-)-2-Decanol in a standard laboratory setting. The chemical reactions involved can be complex and may produce other hazardous byproducts.

Section 5: Emergency Protocols: Managing Spills of (R)-(-)-2-Decanol

In the event of a spill, a swift and appropriate response is crucial to minimize hazards.

Small Spills (less than 1 liter)

• Alert Personnel: Immediately alert others in the vicinity.

• Isolate the Area: Restrict access to the spill area.[11]

• Ventilation: Ensure adequate ventilation. If the spill occurs in a poorly ventilated area, evacuate and contact your institution's Environmental Health and Safety (EHS) department.

• Personal Protective Equipment (PPE): Don appropriate PPE, including safety goggles, gloves, and a lab coat.

• Containment and Absorption: Use a spill kit with absorbent materials, such as spill pads or pillows, to contain and absorb the liquid.[12][13] Avoid using combustible absorbents like paper towels.

• Cleanup: Place the used absorbent materials in a sealed, labeled plastic bag.

• Decontamination: Clean the spill area with soap and water.

• Disposal: Dispose of the sealed bag as hazardous waste.

Large Spills (more than 1 liter)

• Evacuate: Immediately evacuate the area.

• Alert Authorities: Activate the nearest fire alarm and contact your institution's EHS department and emergency services.

• Isolate the Area: Close all doors to the affected area to contain vapors.

• Do Not Attempt to Clean Up: A large spill of a combustible liquid poses a significant fire hazard and should only be handled by trained emergency responders.

References

• 1926.152 - Flammable liquids. | Occupational Safety and Health Administration. (n.d.). Retrieved February 7, 2026, from [Link]

• FLAMMABLE LIQUIDS - JJ Keller. (n.d.). Retrieved February 7, 2026, from [Link]

• How to Dispose of Chemical Waste in a Lab Correctly - GAIACA. (2022, April 11). Retrieved February 7, 2026, from [Link]

• OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. (n.d.). Retrieved February 7, 2026, from [Link]

• Acid/Base Neutralization Procedure for Laboratory Disposal - UBC Zoology. (n.d.). Retrieved February 7, 2026, from [Link]

• Responding To A Flammable Liquids Spill - Storemasta. (2023, May 29). Retrieved February 7, 2026, from [Link]

• Factsheet: Disposal of Hazardous Waste - Basic Principles - ETH Zürich. (n.d.). Retrieved February 7, 2026, from [Link]

• Solvent Wastes in the Laboratory – Disposal and/or Recycling. (n.d.). Retrieved February 7, 2026, from [Link]

• Laboratory chemical waste disposal guidelines - University of Otago. (n.d.). Retrieved February 7, 2026, from [Link]

• Learn the Basics of Hazardous Waste | US EPA. (2025, March 24). Retrieved February 7, 2026, from [Link]

• Chapter 7 Chemical Disposal Procedures - BME Shared Labs | Biomedical Engineering - University of Wisconsin–Madison. (n.d.). Retrieved February 7, 2026, from [Link]

• OSHA Flammable Storage Requirements Explained - LOC Scientific. (n.d.). Retrieved February 7, 2026, from [Link]

• Laboratory Hazardous Waste Disposal Guidelines - Central Washington University. (n.d.). Retrieved February 7, 2026, from [Link]

• Guide for Chemical Spill Response. (n.d.). Retrieved February 7, 2026, from [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories | US EPA. (2025, November 25). Retrieved February 7, 2026, from [Link]

• Recycling of Analytical Grade Solvents on a Lab Scale with a Purpose-Built Temperature-Controlled Distillation Unit | Organic Process Research & Development - ACS Publications. (2017, March 2). Retrieved February 7, 2026, from [Link]

• 8 Steps to Handling a Lab Chemical Spill. (2023, May 5). Retrieved February 7, 2026, from [Link]

• Frequent Questions About Managing Hazardous Waste at Academic Laboratories | US EPA. (2025, February 27). Retrieved February 7, 2026, from [Link]

• Laboratory Chemical Spill Cleanup and Response Guide - CUNY. (n.d.). Retrieved February 7, 2026, from [Link]

• 40 CFR Part 261 -- Identification and Listing of Hazardous Waste - eCFR. (n.d.). Retrieved February 7, 2026, from [Link]

• Recycling of Analytical Grade Solvents on a Lab Scale with a Purpose-Built Temperature-Controlled Distillation Unit | Request PDF - ResearchGate. (n.d.). Retrieved February 7, 2026, from [Link]

• Emergency response / spill control - HSE. (n.d.). Retrieved February 7, 2026, from [Link]

• Lab-Scale Distillation for Solvent Recovery: Reducing Waste in Pharma R&D - HWS Labortechnik Mainz. (2025, September 8). Retrieved February 7, 2026, from [Link]

• Solvent Recycling - Columbia | Research. (n.d.). Retrieved February 7, 2026, from [Link]

• Hazardous Waste Disposal Guide - Research Areas - Dartmouth Policy Portal. (n.d.). Retrieved February 7, 2026, from [Link]

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